3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine

• CAS: 6046-63-5

Core Science & Biosynthesis

A Researcher's Guide to DNA Replication Labeling: CldU vs. its Prodrug 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine

Executive Summary

The precise measurement of DNA replication dynamics is fundamental to understanding genome integrity, cell cycle progression, and the cellular response to genotoxic stress. Halogenated thymidine analogues, such as 5-Chloro-2'-deoxyuridine (CldU), are indispensable tools for labeling and visualizing nascent DNA strands, primarily through the DNA fiber assay.[1][2] This guide provides an in-depth technical comparison between the widely used CldU and its derivative, 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine. We will dissect their structural and physicochemical differences, clarify their respective mechanisms of cellular uptake and activation, and provide field-proven insights into the practical implications for experimental design. The core distinction lies in the identity of 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine as a lipophilic prodrug of CldU, a modification that enhances cell permeability at the cost of requiring intracellular enzymatic activation. This guide equips researchers with the necessary knowledge to select the optimal reagent and protocol for their specific experimental context.

Introduction to Halogenated Nucleosides in DNA Replication Analysis

The study of DNA replication at the single-molecule level provides unparalleled insights into the mechanisms that ensure faithful duplication of the genome. Techniques like the DNA fiber assay allow for the direct visualization of replication fork progression, origin firing, and fork stalling or collapse.[3] The foundation of these assays is the incorporation of nucleoside analogs into newly synthesized DNA.[4]

By sequentially pulsing cells with two different analogs, such as CldU and 5-Iodo-2'-deoxyuridine (IdU), researchers can create distinct fluorescent tracks on individual DNA fibers. The length and pattern of these tracks reveal critical parameters of DNA replication, including fork speed, inter-origin distances, and the cellular response to replication stress.[2][5] CldU, a thymidine analog, is readily incorporated into DNA and subsequently detected by specific antibodies.[6][7] While effective, its cellular uptake is dependent on nucleoside transporters and its hydrophilic nature can limit its passive diffusion across the cell membrane. To address this, a di-acetylated derivative was developed, functioning as a prodrug to improve cellular delivery.

Comparative Physicochemical Properties

The fundamental difference between the two compounds is structural, which in turn dictates their biological behavior. 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine is chemically modified with two acetyl groups at the 3' and 5' hydroxyl positions of the deoxyribose sugar.

The Prodrug Concept: Enhancing Bioavailability

A prodrug is an inactive or less active molecule that is metabolically converted into its active form within the body or cell.[8][9] The addition of acetyl groups to CldU is a classic prodrug strategy designed to increase lipophilicity.[10] This increased lipid solubility is intended to facilitate more efficient passage across the nonpolar lipid bilayer of the cell membrane. Once inside the cell, ubiquitous intracellular enzymes called esterases cleave the acetyl groups, releasing the active CldU molecule, which can then enter the standard metabolic pathway for DNA incorporation.[10][11]

Data Summary

The following table summarizes the key properties of both compounds, highlighting the critical distinctions for experimental planning.

Property	CldU (5-Chloro-2'-deoxyuridine)	3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine
Systematic Name	5-chloro-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione	5-chloro-1-[(2R,4S,5R)-4-acetyloxy-5-(acetyloxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
CAS Number	50-90-8[12]	6046-63-5[13]
Molecular Formula	C₉H₁₁ClN₂O₅[12]	C₁₃H₁₅ClN₂O₇[13][14]
Molecular Weight	262.65 g/mol	346.72 g/mol [13]
Key Structural Feature	Free hydroxyl (-OH) groups at 3' and 5' positions	Acetyl (-OCOCH₃) groups at 3' and 5' positions
Solubility (Aqueous)	Soluble. Approx. 5 mg/mL in PBS (pH 7.2).[6][12] Some sources report up to 50 mg/mL in water.	Expected to be poorly soluble
Solubility (Organic)	Soluble. Approx. 10 mg/mL in DMSO, 15 mg/mL in DMF.[6][12]	Expected to be highly soluble
Cell Permeability	Moderate; primarily relies on active transport via nucleoside transporters.	High; enhanced passive diffusion due to increased lipophilicity.[10]
Activation Requirement	Direct phosphorylation.[6]	Two-step: 1. Deacetylation by cellular esterases. 2. Phosphorylation.

Mechanism of Action: From Cellular Uptake to DNA Incorporation

The journey of these molecules from the culture medium to a permanent place in the genome differs significantly in the initial steps.

Cellular Uptake and Activation Pathway

• Standard CldU: Being hydrophilic, CldU primarily enters the cell through dedicated nucleoside transporter proteins embedded in the cell membrane. Its passive diffusion is limited.

• Di-O-acetyl-CldU (Prodrug): The lipophilic acetyl groups allow this molecule to more readily diffuse across the cell membrane, bypassing reliance on transporter proteins. This can lead to more uniform and potentially higher intracellular concentrations, especially in cells with low transporter expression.

• Intracellular Activation:

  • Once inside the cytoplasm, 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine is rapidly processed by non-specific cellular esterases, which hydrolyze the ester bonds and remove the two acetyl groups. This reaction yields the parent CldU molecule.

  • From this point, the pathway converges. CldU is sequentially phosphorylated by cellular kinases, starting with thymidine kinase, to form CldU-monophosphate (CldU-MP), CldU-diphosphate (CldU-DP), and finally the active CldU-triphosphate (CldU-TP).

• DNA Incorporation: During S-phase, DNA polymerases recognize CldU-TP as an analog of thymidine triphosphate (dTTP) and incorporate it into the newly synthesized DNA strand opposite adenine bases.

Visualization of the Metabolic Pathway

The following diagram illustrates the distinct entry mechanisms and the common subsequent metabolic pathway for both compounds.

Caption: Cellular uptake and activation pathways for CldU and its di-acetylated prodrug.

Practical Implications for Experimental Design

The choice between CldU and its prodrug is not arbitrary and should be based on the experimental system and objectives.

• When to use standard CldU: For most routine applications in established cell lines with high metabolic activity and robust nucleoside transporter expression, standard CldU is reliable, cost-effective, and has a vast body of literature supporting its use.[1][2][5] Its solubility in aqueous media also simplifies preparation.[12]

• When to consider 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine: This prodrug may offer an advantage in specific scenarios:

  • Primary Cells or Tissues: Some primary cells or in vivo applications may have lower or variable expression of nucleoside transporters, making consistent labeling with CldU challenging.[4][15] The enhanced membrane permeability of the prodrug could provide more uniform delivery.

  • Drug-Resistant Cell Lines: Cell lines that have developed resistance to nucleoside analogs through downregulation of transporter proteins might be more effectively labeled using the prodrug.

  • Minimizing Serum Interactions: If there is concern about components in complex media or serum interfering with transporter function, the passive diffusion mechanism of the prodrug could be beneficial.

• Dosing and Kinetics: When using the di-acetylated form, one must account for the kinetics of deacetylation. It is possible that a slightly longer pulse time or adjusted concentration may be needed to achieve an equivalent amount of incorporated CldU compared to administering the parent drug directly. Pilot experiments to optimize labeling conditions are strongly recommended.

Detailed Experimental Protocol: Dual-Labeling DNA Fiber Assay

This protocol provides a self-validating system for analyzing DNA replication dynamics using a sequential IdU and CldU pulse.

Materials:

• Cell culture medium, serum, antibiotics

• IdU (5-Iodo-2'-deoxyuridine)

• CldU or 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine

• Spreading/Lysis Buffer: 200 mM Tris-HCl (pH 7.4), 50 mM EDTA, 0.5% SDS

• Fixation Solution: 3:1 Methanol:Acetic Acid (freshly prepared)

• Denaturation Solution: 2.5 M HCl

• Blocking Buffer: 1-5% BSA in PBST (PBS + 0.1% Tween-20)

• Primary Antibodies: Mouse anti-BrdU (detects IdU) and Rat anti-BrdU (detects CldU)

• Secondary Antibodies: Goat anti-Mouse (e.g., Alexa Fluor 594) and Goat anti-Rat (e.g., Alexa Fluor 488)

• Mounting Medium with DAPI

• Silane-coated microscope slides

Methodology:

• Cell Seeding: Plate cells on 6-well plates to be 50-70% confluent on the day of the experiment. Log-phase growth is critical for a high proportion of S-phase cells.[16]

• First Labeling Pulse (IdU):

  • Pre-warm fresh medium containing 25-50 µM IdU to 37°C.

  • Aspirate the old medium, wash once with warm PBS, and add the IdU-containing medium.

  • Incubate for a defined period, typically 20-30 minutes, at 37°C.[2]

• Wash: Aspirate the IdU medium and wash cells three times with pre-warmed PBS or medium to completely remove the first analog. This step is critical to ensure sharp transitions between labels.

• Second Labeling Pulse (CldU):

  • Add pre-warmed medium containing 100-200 µM CldU.

  • Incubate for a defined period, typically 20-30 minutes, at 37°C.[5][17]

  Scientist's Note (Reagent Choice):

  • If using CldU: Prepare a stock solution in DMSO (e.g., 10 mg/mL)[6] or dissolve directly in the medium. If dissolving in medium, ensure it fully dissolves before adding to cells.

  • If using 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine: Prepare a concentrated stock solution in anhydrous DMSO. Due to its expected poor aqueous solubility, direct dissolution in medium is not recommended. The final DMSO concentration in the medium should be kept low (<0.5%) to avoid solvent-induced cellular stress.

• Cell Harvesting:

  • Wash cells with ice-cold PBS.

  • Trypsinize and collect cells into a tube. Centrifuge at low speed (e.g., 1,200 rpm for 4 min).[16]

  • Resuspend the cell pellet in ice-cold PBS to a final concentration of 2-5 x 10⁵ cells/mL.

• DNA Spreading:

  • Pipette 2 µL of the cell suspension near the top of a silane-coated slide.[16]

  • Allow the drop to air-dry for 6-10 minutes until it appears tacky.[16]

  • Carefully add 7-10 µL of spreading/lysis buffer to the cell spot without touching the slide.

  • After 8-10 minutes, tilt the slide at a 15-30° angle, allowing the lysate to slowly run down the length of the slide, stretching the DNA fibers.[3][16]

• Fixation and Denaturation:

  • Air-dry the slides completely.

  • Fix the DNA fibers by immersing the slide in 3:1 methanol:acetic acid for 10 minutes.[1]

  • Air-dry again.

  • Denature the DNA by incubating with 2.5 M HCl for 30-60 minutes at room temperature.[17]

  • Wash thoroughly with PBS to neutralize the acid.

• Immunostaining:

  • Block the slides with blocking buffer for 1 hour at room temperature in a humid chamber.[1]

  • Incubate with primary antibodies (e.g., mouse anti-IdU and rat anti-CldU, diluted in blocking buffer) for 1-2.5 hours at room temperature.[3]

  • Wash slides 3x with PBST.

  • Incubate with fluorescently-conjugated secondary antibodies for 1 hour at room temperature in the dark.

  • Wash slides 3x with PBST and once with PBS.

• Imaging and Analysis:

  • Mount a coverslip using mounting medium.

  • Image using a fluorescence microscope. IdU tracks will appear in one color (e.g., red) and CldU tracks in another (e.g., green).

  • Measure the length of the tracks using image analysis software to calculate fork speed (length/time) and analyze replication patterns (e.g., origin firing, termination, stalling).[3]

Conclusion

While CldU and 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine both serve the ultimate purpose of labeling nascent DNA, they are not interchangeable. The di-acetylated compound is a lipophilic prodrug designed for enhanced cell permeability, offering a potential solution for experimental systems where standard CldU delivery is suboptimal. This advantage is balanced by the requirement for intracellular enzymatic activation. A thorough understanding of these differences in chemical properties, solubility, and mechanism of action is paramount for the rational design of robust and reproducible DNA replication studies. The choice of reagent should be a deliberate decision based on the specific characteristics of the biological system under investigation, with appropriate validation and optimization.

References

• Single Molecular Resolution to Monitor DNA Replication Fork Dynamics upon Stress by DNA Fiber Assay - PMC. (2021-12-20). Vertex AI Search.
• 5-Chloro-2'-deoxyuridine - PRODUCT INFORM
• CldU (5-chloro-2'-deoxyuridine)
• Analysis of DNA replication in yeast and human cells with IdU and CldU.
• 5-Chloro-2'-deoxyuridine (Chlorodeoxyuridine, CldU, CAS Number: 50-90-8). Cayman Chemical.
• 5-Chloro-2′-deoxyuridine thymidineanalog 50-90-8. Sigma-Aldrich.
• Single-Molecule DNA Fiber Analyses to Characterize Replication Fork Dynamics in Living Cells - PMC.
• Fiber Combing Protocol - DNA Fiber Analysis. Chastain, P.
• Immunofluorescent Detection of Two Thymidine Analogues (CldU and IdU) in Primary Tissue - PMC. (2010-12-07). Vertex AI Search.
• Use of the DNA Fiber Spreading Technique to Detect the Effects of Mutant p53 on DNA Replication - PMC.
• Detection of Post-Replicative Gaps Accumulation and Repair in Human Cells Using the DNA Fiber Assay - JoVE. (2022-01-18). Vertex AI Search.
• Evaluation of two new antibodies for recognition of CldU in DNA fiber assay applic
• 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine | C13H15ClN2O7 | CID 11002516. PubChem.
• 5-Chloro-3′,5′-di-O-acetyl-2′-deoxyuridine | CAS 6046-63-5. Santa Cruz Biotechnology.
• Metabolism of Nucleosides and Nucleotides Prodrugs - PubMed. (2017-10-11). Vertex AI Search.
• Increasing cell permeability of N-acetylglucosamine via 6-acetylation enhances capacity to suppress T-helper 1 (TH1)/TH17 responses and autoimmunity - PubMed. (2019-03-26). Vertex AI Search.
• Metabolism of Nucleosides and Nucleotides Prodrugs. Bentham Science.
• 5-Chloro-2′-deoxyuridine thymidineanalog 50-90-8. Sigma-Aldrich.
• Synthesis and biological activities of 5-(hydroxymethyl, azidomethyl, or aminomethyl)-2'-deoxyuridine and related 5'-substituted analogues - PubMed.
• Immunofluorescent detection of two thymidine analogues (CldU and IdU) in primary tissue. (2010-12-07). Vertex AI Search.

Sources

• 1. Single Molecular Resolution to Monitor DNA Replication Fork Dynamics upon Stress by DNA Fiber Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Single-Molecule DNA Fiber Analyses to Characterize Replication Fork Dynamics in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Use of the DNA Fiber Spreading Technique to Detect the Effects of Mutant p53 on DNA Replication - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Immunofluorescent Detection of Two Thymidine Analogues (CldU and IdU) in Primary Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. Evaluation of two new antibodies for recognition of CldU in DNA fiber assay applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Metabolism of Nucleosides and Nucleotides Prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benthamscience.com [benthamscience.com]
• 10. Increasing cell permeability of N-acetylglucosamine via 6-acetylation enhances capacity to suppress T-helper 1 (TH1)/TH17 responses and autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis and biological activities of 5-(hydroxymethyl, azidomethyl, or aminomethyl)-2'-deoxyuridine and related 5'-substituted analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. 5-Chloro-3′,5′-di-O-acetyl-2′-deoxyuridine | CAS 6046-63-5 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 14. 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine | C13H15ClN2O7 | CID 11002516 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 17. Video: Detection of Post-Replicative Gaps Accumulation and Repair in Human Cells Using the DNA Fiber Assay [jove.com]

Protocols & Analytical Methods

Application Note: Controlled Deprotection of 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine

Executive Summary

This guide details the protocol for the chemoselective deprotection of 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine to yield high-purity 5-chloro-2'-deoxyuridine (CldU) . CldU is a critical thymidine analog used extensively in cell cycle analysis and as a radiosensitizer.

The acetyl protecting groups at the 3' and 5' positions are esters, susceptible to nucleophilic attack. While standard base hydrolysis (e.g., NaOH) is effective for simple esters, halogenated nucleobases require milder conditions to prevent pyrimidine ring opening or dehalogenation. This guide prioritizes Methanolic Ammonia (NH₃/MeOH) as the "Gold Standard" method due to its balance of reactivity and volatility, ensuring a salt-free product suitable for biological assays.

Mechanistic Insight & Strategy

The Chemical Challenge

The transformation involves the cleavage of two ester bonds without disturbing the N-glycosidic bond or the C5-Chloro substituent.

• Substrate: 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine.

• Target: 5-Chloro-2'-deoxyuridine (CldU).[1][2][3]

• Critical Quality Attribute (CQA): Integrity of the 5-Chlorouracil base. Strong aqueous bases (pH > 12) can induce nucleophilic attack at C4 or C6, leading to ring fragmentation.

Reaction Pathway (Graphviz)

The following diagram illustrates the ammonolysis pathway, highlighting the transition from the lipophilic protected precursor to the polar free nucleoside.

Figure 1: Mechanistic pathway of ammonolysis. The ammonia nucleophile attacks the ester carbonyls, releasing acetamide and the free hydroxyl groups.

Experimental Protocols

Method A: Methanolic Ammonia (Gold Standard)

Rationale: This method is preferred for pharmaceutical applications because the reagents and byproducts (ammonia, methanol, acetamide) are volatile or easily removed, eliminating the need for desalting steps.

Materials

• Starting Material: 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine (1.0 eq).

• Reagent: 7N Ammonia in Methanol (saturated at 0°C).

• Solvent: Anhydrous Methanol.[4][5]

• Equipment: Sealed pressure tube or round-bottom flask with tight stopper.

Step-by-Step Procedure

• Dissolution: In a fume hood, dissolve 1.0 g (approx. 2.6 mmol) of the starting material in 10 mL of anhydrous methanol. Ensure complete dissolution; mild sonication may be used.

• Reagent Addition: Cool the solution to 0°C in an ice bath. Slowly add 20 mL of pre-chilled 7N NH₃/MeOH.

  • Note: A large excess of ammonia is used to drive the equilibrium forward.

• Reaction: Seal the reaction vessel tightly. Allow the mixture to warm to Room Temperature (20–25°C) and stir for 4–6 hours.

  • Monitoring: Check progress via TLC (See Section 4).[4] The starting material (high R_f) should disappear, replaced by the product (low R_f).

• Workup:

  • Remove the solvent and excess ammonia under reduced pressure (Rotary Evaporator) at < 40°C.

  • Crucial: Do not overheat. Halogenated nucleosides can be thermally sensitive.

• Purification: The residue is typically a white solid.

  • Trituration: Triturate the solid with cold diethyl ether (2 x 10 mL) to remove residual acetamide.

  • Recrystallization: If higher purity is required, recrystallize from Ethanol/Water (95:5).

Method B: Potassium Carbonate (Rapid Alternative)

Rationale: Useful for small-scale rapid synthesis where speed is prioritized over salt-free purity.

Step-by-Step Procedure

• Dissolution: Dissolve substrate in Methanol (10 mL/g).

• Catalysis: Add catalytic anhydrous K₂CO₃ (0.1 eq).

• Reaction: Stir at 0°C for 30–60 minutes. This reaction is significantly faster than ammonolysis.

• Quenching: Neutralize with Acetic Acid (to pH 7) or add Dowex 50W (H+ form) resin until neutral.

• Workup: Filter off resin/salts and evaporate.

  • Disadvantage:[6] Residual acetate salts may remain if not carefully desalted.

Process Control & Validation

Thin Layer Chromatography (TLC)[5]

• Stationary Phase: Silica Gel 60 F254.

• Mobile Phase: Dichloromethane : Methanol (9:1 v/v).

• Visualization: UV Light (254 nm).

Compound	Approx.[1][3][4][5][6][7][8][9][10][11] R_f	Observation
Di-O-acetyl-5-Cl-dU	0.7 – 0.8	Fast moving, UV active
Mono-acetyl intermediates	0.4 – 0.5	Transient spots
5-Cl-dU (Product)	0.1 – 0.2	Slow moving, UV active

Analytical Specifications (Self-Validating System)

To confirm the success of the protocol, the product must meet the following criteria.

Test	Acceptance Criteria	Mechanistic Explanation
¹H-NMR (DMSO-d₆)	Absence of singlets at ~2.0–2.1 ppm	Confirms removal of acetyl methyl groups.
UV Spectroscopy	(pH 7)	Confirms the 5-chlorouracil chromophore is intact.
Melting Point	176–178°C (Lit. Value)	Indicates crystalline purity.
Appearance	White crystalline powder	Yellowing indicates base-catalyzed degradation.

Workflow Decision Tree

Use this diagram to navigate the purification logic based on your specific purity requirements.

Figure 2: Logical decision tree for reaction monitoring and downstream processing.

Troubleshooting & Safety

Common Issues

• Incomplete Deprotection: If mono-acetylated intermediates persist, add fresh NH₃/MeOH and stir longer. Do not heat above 40°C, as this promotes glycosidic bond cleavage.

• Product Degradation: If the solution turns yellow/brown, the base concentration is too high or the temperature is uncontrolled. 5-Halogenated uracils are sensitive to UV light; perform reactions in amber glassware or wrapped in foil.

Safety Hazards[13][14]

• CldU Toxicity: 5-Chloro-2'-deoxyuridine is a potent thymidine analog.[2][12] It can incorporate into DNA and act as a mutagen/teratogen.[3] Handle with extreme care in a biosafety cabinet or fume hood.

• Ammonia Pressure: Heating sealed tubes containing ammonia is dangerous. Ensure the vessel is rated for pressure.

References

• Visser, D. W., Frisch, D. M., & Huang, B. (1960). Synthesis of 5-chlorodeoxyuridine and a comparative study of 5-halodeoxyuridines in E. coli. Biochemical Pharmacology, 5, 157-164.

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. (Relevant sections on Ester Cleavage). Wiley-Interscience.

• Patra, A., et al. (2012).[9] Structure, stability and function of 5-chlorouracil modified A:U and G:U base pairs. Nucleic Acids Research, 41(4), 2689-2697.[3]

• Sigma-Aldrich. (n.d.). Product Specification: 5-Chloro-2'-deoxyuridine.[1][2][3][13][14]

Sources

• 1. 5-Chloro-2′-deoxyuridine thymidineanalog 50-90-8 [sigmaaldrich.com]
• 2. Structure, stability and function of 5-chlorouracil modified A:U and G:U base pairs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. glenresearch.com [glenresearch.com]
• 7. researchgate.net [researchgate.net]
• 8. Stability of extemporaneously compounded 5-fluorouracil utilizing high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
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• 11. Long-Term Stability of 5-Fluorouracil in 0.9% Sodium Chloride after Freezing, Microwave Thawing, and Refrigeration - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Structure, stability and function of 5-chlorouracil modified A:U and G:U base pairs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine | C13H15ClN2O7 | CID 11002516 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Synthesis of 5-chlorodeoxyuridine and a comparative study of 5-halodeoxyuridines in E. coli - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of 5-Chloro-2'-deoxyuridine from a Di-acetyl Precursor: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of 5-chloro-2'-deoxyuridine, a crucial nucleoside analog, from its 3',5'-di-O-acetyl-2'-deoxyuridine precursor. The protocol details a two-step process involving an electrophilic chlorination followed by a base-catalyzed deprotection. This application note is designed to offer both a practical, step-by-step protocol and a deeper understanding of the chemical principles and critical parameters that govern the success of the synthesis. By elucidating the causality behind experimental choices, this guide aims to empower researchers to confidently execute and adapt this synthesis for their specific research and development needs.

Introduction

5-Chloro-2'-deoxyuridine (CldU) is a halogenated pyrimidine nucleoside analog of thymidine.[1][2][3] Its structural similarity allows it to be incorporated into newly synthesized DNA during the S-phase of the cell cycle.[2] This property has made CldU an invaluable tool in molecular biology and cancer research for studying DNA replication, repair, and cell proliferation.[3] Furthermore, halogenated nucleosides, including CldU, have been investigated for their potential as antiviral and anticancer agents.[2][4][5]

The synthesis of CldU from a di-acetylated precursor offers a robust and efficient route to obtain this valuable compound. The acetyl protecting groups at the 3' and 5' positions of the deoxyribose sugar enhance the solubility of the starting material in organic solvents and prevent unwanted side reactions during the chlorination of the pyrimidine ring. The subsequent deprotection step efficiently removes the acetyl groups to yield the final product.

Synthesis Overview

The synthesis proceeds in two key stages:

• Electrophilic Chlorination: The C5 position of the uracil ring in 3',5'-di-O-acetyl-2'-deoxyuridine is activated towards electrophilic substitution. N-Chlorosuccinimide (NCS) is a commonly employed reagent for this transformation, providing a source of electrophilic chlorine.[6][7]

• Deprotection (Deacetylation): The 3'- and 5'-acetyl protecting groups are removed under basic conditions to yield the final product, 5-chloro-2'-deoxyuridine. Various methods exist for this deprotection, including the use of methanolic ammonia or triethylamine-catalyzed methanolysis.[8]

graph "Synthesis_Workflow" { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

Start [label="3',5'-di-O-acetyl-2'-deoxyuridine", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Chlorination [label="Electrophilic Chlorination\n(NCS, Solvent)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Intermediate [label="3',5'-di-O-acetyl-5-chloro-2'-deoxyuridine", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Deprotection [label="Deacetylation\n(Base, Solvent)", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="5-chloro-2'-deoxyuridine", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Start -> Chlorination [label="Step 1"]; Chlorination -> Intermediate; Intermediate -> Deprotection [label="Step 2"]; Deprotection -> End; }

Figure 1: Overall workflow for the synthesis of 5-chloro-2'-deoxyuridine.

Materials and Reagents

Reagent	Grade	Supplier	Notes
3',5'-di-O-acetyl-2'-deoxyuridine	≥98%	e.g., Sigma-Aldrich	Starting material.
N-Chlorosuccinimide (NCS)	Reagent grade, ≥98%	e.g., Sigma-Aldrich	Chlorinating agent. Should be fresh and stored in a desiccator.
Dichloromethane (DCM)	Anhydrous	e.g., Sigma-Aldrich	Solvent for chlorination.
Methanol (MeOH)	Anhydrous	e.g., Sigma-Aldrich	Solvent for deprotection.
Triethylamine (TEA)	Reagent grade, ≥99%	e.g., Sigma-Aldrich	Base catalyst for deprotection.
Saturated Sodium Bicarbonate Solution (NaHCO₃)	ACS grade	-	For work-up.
Brine (Saturated NaCl Solution)	ACS grade	-	For work-up.
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS grade	-	Drying agent.
Silica Gel	60 Å, 230-400 mesh	e.g., Sigma-Aldrich	For column chromatography.
Ethyl Acetate (EtOAc)	HPLC grade	e.g., Sigma-Aldrich	Eluent for chromatography.
Hexanes	HPLC grade	e.g., Sigma-Aldrich	Eluent for chromatography.

Detailed Experimental Protocol

Part 1: Synthesis of 3',5'-di-O-acetyl-5-chloro-2'-deoxyuridine

Rationale: This step introduces the chlorine atom at the C5 position of the pyrimidine ring. The acetyl protecting groups are crucial as they prevent potential side reactions with the hydroxyl groups of the deoxyribose moiety and improve the solubility of the nucleoside in the organic solvent. Dichloromethane is an excellent solvent for this reaction due to its inertness and ability to dissolve both the starting material and the reagent.

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar, add 3',5'-di-O-acetyl-2'-deoxyuridine (1.0 eq).

  • Dissolve the starting material in anhydrous dichloromethane (DCM) (approximately 10 mL per gram of starting material).

  • Stir the solution at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Addition of N-Chlorosuccinimide:

  • In a separate container, weigh out N-Chlorosuccinimide (NCS) (1.1 eq).

  • Add the NCS to the reaction mixture in one portion.

• Reaction Monitoring:

  • Allow the reaction to stir at room temperature.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexanes (e.g., 1:1 v/v) as the eluent. The product, 3',5'-di-O-acetyl-5-chloro-2'-deoxyuridine, should have a slightly higher Rf value than the starting material. The reaction is typically complete within 2-4 hours.

• Work-up:

  • Once the reaction is complete, dilute the mixture with additional DCM.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2 x volume of organic layer) and brine (1 x volume of organic layer).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification (if necessary):

  • The crude 3',5'-di-O-acetyl-5-chloro-2'-deoxyuridine is often of sufficient purity for the next step.

  • If necessary, purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes as the eluent.

Part 2: Synthesis of 5-chloro-2'-deoxyuridine (Deprotection)

Rationale: This step removes the acetyl protecting groups to yield the final product. A base-catalyzed transesterification or hydrolysis is a common and effective method.[8] Triethylamine in methanol provides a mild and efficient system for this deprotection, minimizing the risk of side reactions.[8]

• Reaction Setup:

  • Dissolve the crude or purified 3',5'-di-O-acetyl-5-chloro-2'-deoxyuridine (1.0 eq) in anhydrous methanol (approximately 15 mL per gram of starting material) in a round-bottom flask with a magnetic stir bar.

• Addition of Base:

  • Add triethylamine (TEA) (2.0-3.0 eq) to the solution.

• Reaction Monitoring:

  • Stir the reaction mixture at room temperature.

  • Monitor the reaction by TLC using a more polar eluent system (e.g., 10% methanol in dichloromethane). The product, 5-chloro-2'-deoxyuridine, is significantly more polar than the starting material and will have a much lower Rf value. The reaction is typically complete within 1-3 hours.

• Work-up and Purification:

  • Once the reaction is complete, concentrate the reaction mixture under reduced pressure to remove the solvent and excess triethylamine.

  • The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., methanol/ether or ethanol).

  • Alternatively, the crude product can be purified by silica gel column chromatography using a gradient of methanol in dichloromethane as the eluent.

• Characterization:

  • Confirm the identity and purity of the final product, 5-chloro-2'-deoxyuridine, using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. The spectral data should be consistent with literature values.[9][10]

Safety and Handling

• N-Chlorosuccinimide (NCS): NCS is a corrosive and oxidizing solid. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust.

• Dichloromethane (DCM): DCM is a volatile and potentially carcinogenic solvent. All manipulations should be performed in a well-ventilated fume hood.

• Triethylamine (TEA): TEA is a corrosive and flammable liquid with a strong odor. Handle in a fume hood and wear appropriate PPE.

• General Precautions: As with all chemical syntheses, it is essential to conduct a thorough risk assessment before beginning any experimental work.

Expected Results

Compound	Molecular Weight ( g/mol )	Typical Yield (%)	Physical Appearance
3',5'-di-O-acetyl-5-chloro-2'-deoxyuridine	346.73	>90	White to off-white solid
5-chloro-2'-deoxyuridine	262.65[1][9]	85-95 (from intermediate)	Crystalline solid[1]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Chlorination Reaction	Inactive NCS, insufficient reaction time, or low temperature.	Use fresh NCS. Ensure the reaction is stirred for an adequate amount of time, monitoring by TLC. If necessary, the reaction can be gently warmed to 30-40 °C.
Formation of Byproducts	Presence of water in the reaction mixture.	Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere.
Incomplete Deprotection	Insufficient base or reaction time.	Add additional triethylamine and continue to monitor the reaction by TLC. Gentle warming may also facilitate the reaction.
Difficulty in Purification	Co-elution of impurities.	Optimize the solvent system for column chromatography. Recrystallization from a different solvent system may also be effective.

Conclusion

The synthesis of 5-chloro-2'-deoxyuridine from its di-acetyl precursor is a reliable and high-yielding process. By carefully controlling the reaction conditions and employing standard purification techniques, researchers can readily obtain this important nucleoside analog for a variety of applications in chemical biology and drug discovery. The protocols and insights provided in this document are intended to serve as a robust starting point for the successful synthesis and application of 5-chloro-2'-deoxyuridine.

References

• Chemoselective N-Deacetylation of Protected Nucleosides and Nucleotides Promoted by Schwartz's Reagent.
• Simple method for fast deprotection of nucleosides by triethylamine-catalyzed methanolysis of acet
• Deprotection of nucleosides by lysine-assisted methanolysis of esters and amides. Taylor & Francis Online.
• Regioselective Deacetylation in Nucleosides and Deriv
• Regioselective Deacetylation in Nucleosides and Derivatives.
• 5-Chloro-2'-deoxyuridine. PubChem.
• 5-Chloro-2'-deoxyuridine. SpectraBase.
• The Synthesis and Discovery of 5-(2-Chloroethyl)-2'-deoxyuridine: A Technical Guide. Benchchem.
• 5-Chloro-2'-deoxyuridine - Product Inform
• 5-Chloro-2'-deoxyuridine (Chlorodeoxyuridine, CldU, CAS Number: 50-90-8). Cayman Chemical.
• N-Chlorosuccinimide: A Comprehensive Technical Guide to its Mechanism of Action in Chlorin
• Chlorination of Uridines and Cytidines with N-Chlorosuccinimide in ILs.
• 5-Chloro-2'-deoxyuridine. Selleck Chemicals.
• 5-Chloro-2'-deoxyuridine (5-Chlorodeoxyuridine). MedChemExpress.
• 5-Chloro-2′-deoxyuridine thymidineanalog 50-90-8. Sigma-Aldrich.
• Chlorination - Common Conditions. Organic Chemistry Portal.

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. 5-Chloro-2′-deoxyuridine thymidineanalog 50-90-8 [sigmaaldrich.com]
• 4. Regioselective Deacetylation in Nucleosides and Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Chlorination - Common Conditions [commonorganicchemistry.com]
• 8. scielo.br [scielo.br]
• 9. 5-Chloro-2'-deoxyuridine | C9H11ClN2O5 | CID 65510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. spectrabase.com [spectrabase.com]

Preparation of 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine Stock Solutions: An Application Note and Protocol

Introduction: The Role of Modified Nucleosides in Research

Modified nucleosides, such as 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine, are pivotal tools in the fields of molecular biology, drug discovery, and diagnostics. As analogs of natural nucleosides, they can be incorporated into nucleic acids, serving as probes to study DNA replication and repair, or as therapeutic agents with antiviral or anticancer properties. The addition of acetyl and chloro groups to the deoxyuridine scaffold alters its chemical properties, enhancing its lipophilicity and potential for cellular uptake. This modification can also influence its metabolic stability and interaction with viral or cellular enzymes.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of high-quality, stable stock solutions of 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine. Adherence to these protocols is critical for ensuring the reproducibility and accuracy of experimental results.

Physicochemical Properties and Data Summary

A thorough understanding of the compound's properties is the foundation for preparing a reliable stock solution. Below is a summary of the key physicochemical data for 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine.

Property	Value	Source
CAS Number	6046-63-5	[1]
Molecular Formula	C₁₃H₁₅ClN₂O₇	[1]
Molecular Weight	346.72 g/mol	[1]
Appearance	Typically a white to off-white solid	Inferred from related compounds
Purity	≥98% (should be verified by the supplier's Certificate of Analysis)	Standard for research-grade chemicals

Solubility Profile: An Evidence-Based Approach

Projected Solubility:

• Dimethyl Sulfoxide (DMSO): High solubility is expected. For the parent compound, CldU, solubility in DMSO is reported to be between 10 mg/mL and 53 mg/mL.[2][3] The di-acetylated form should exhibit equal or greater solubility.

• Ethanol: Good solubility is anticipated. CldU has a reported solubility of 19 mg/mL in ethanol.[2]

• Aqueous Buffers (e.g., PBS): Low solubility is expected. The parent compound, CldU, has limited solubility in PBS (approx. 5 mg/mL).[4] The di-acetylated version will likely be significantly less soluble in aqueous media.

Recommended Solvent for Stock Solutions: Anhydrous, high-purity Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing primary stock solutions of 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine due to its excellent solvating power for a wide range of organic molecules and its miscibility with most aqueous and organic media used in biological assays.

Experimental Protocol: Preparation of a 10 mM DMSO Stock Solution

This protocol details the step-by-step procedure for preparing a 10 mM stock solution of 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine in DMSO.

Materials and Equipment:

• 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

• Calibrated analytical balance

• Sterile, amber glass vials with PTFE-lined screw caps

• Calibrated micropipettes and sterile, filtered pipette tips

• Vortex mixer

• Ultrasonic bath (optional)

• Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant gloves (nitrile or neoprene).

Step-by-Step Procedure:

• Pre-Weighing Preparations:

  • Ensure the analytical balance is calibrated and level.

  • Allow the vial containing the solid compound to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Calculation of Required Mass:

  • To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

    • Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

    • Mass (mg) = 0.010 mol/L x 0.001 L x 346.72 g/mol x 1000 mg/g = 3.4672 mg

• Weighing the Compound:

  • Place a clean, static-free weighing boat on the analytical balance and tare to zero.

  • Carefully weigh out approximately 3.47 mg of 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine. Record the exact mass.

• Solubilization:

  • Transfer the weighed compound into a sterile, amber glass vial.

  • Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the vial. For example, if you weighed exactly 3.47 mg, you would add 1.0 mL of DMSO.

  • Securely cap the vial.

• Dissolution:

  • Vortex the solution for 30-60 seconds to facilitate dissolution.

  • Visually inspect the solution to ensure it is clear and free of any particulates.

  • If the compound does not fully dissolve, sonicate the vial in an ultrasonic bath for 5-10 minutes at room temperature.

• Labeling and Storage:

  • Clearly label the vial with the compound name, concentration (10 mM), solvent (DMSO), date of preparation, and your initials.

  • For long-term storage, it is recommended to aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Workflow for Stock Solution Preparation

Caption: Workflow for the preparation of a 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine stock solution.

Quality Control, Storage, and Stability

Quality Control: The quality of the stock solution is paramount. A freshly prepared stock solution should be a clear, colorless to pale yellow solution, free from any visible precipitates. The purity of the solid compound should be confirmed from the supplier's Certificate of Analysis.

Storage and Stability: For optimal stability, stock solutions of 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine in anhydrous DMSO should be stored at -20°C or -80°C in tightly sealed amber glass vials to protect from light and moisture. To minimize degradation from repeated freeze-thaw cycles, it is highly recommended to prepare single-use aliquots.

While specific stability data for the di-acetylated compound is not available, stock solutions of the related compound, 5-Chloro-2'-deoxyuridine, in an organic solvent are stable for at least one month at -20°C and up to a year at -80°C. It is reasonable to expect similar or better stability for the di-acetylated analog due to the protective acetyl groups. However, it is good practice to prepare fresh stock solutions every 1-3 months and to visually inspect for any precipitation before each use.

Aqueous working solutions prepared from the DMSO stock should be made fresh for each experiment and used promptly, as the ester linkages of the acetyl groups may be susceptible to hydrolysis in aqueous environments, particularly at non-neutral pH.

Safety and Handling Precautions

3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine is a halogenated nucleoside analog and should be handled with care.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves when handling the solid compound and its solutions.

• Engineering Controls: Handle the solid compound in a chemical fume hood or a ventilated balance enclosure to avoid inhalation of fine particles.

• Health Hazards: Halogenated nucleosides are often classified as potential mutagens and should be treated as hazardous. Avoid contact with skin and eyes, and do not ingest or inhale. In case of contact, wash the affected area thoroughly with water.

• Disposal: Dispose of all waste containing the compound (including empty vials, pipette tips, and unused solutions) as halogenated organic waste in accordance with your institution's and local environmental regulations. Do not dispose of down the drain.

Logical Relationship of Key Steps

Caption: Logical flow from compound properties to experimental use.

References

• PubChem. (n.d.). 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine. Retrieved from [Link]

Sources

• 1. 5-Chloro-3′,5′-di-O-acetyl-2′-deoxyuridine | CAS 6046-63-5 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. selleckchem.com [selleckchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

using 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine as a synthesis intermediate

Application Note: Strategic Utilization of 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine in Nucleoside Chemistry

Executive Summary

3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine (DA-CldU) represents a critical "hub" intermediate in pyrimidine nucleoside synthesis. Unlike the free nucleoside (CldU), which suffers from limited solubility in organic solvents and reactive hydroxyl groups, the di-acetylated form offers superior lipophilicity and regiochemical control.

This guide details the strategic application of DA-CldU for two primary workflows:

• Nucleobase Interconversion: The transformation of the uracil core to cytosine analogs (e.g., 5-chloro-2'-deoxycytidine) via C4-activation.

• High-Purity Probe Generation: The controlled deprotection to yield pharmaceutical-grade 5-chloro-2'-deoxyuridine (CldU) for cell proliferation assays.

Chemical Profile & Strategic Utility

Property	Specification
Chemical Name	3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine
Molecular Formula	C₁₃H₁₅ClN₂O₇
Molecular Weight	346.72 g/mol
Solubility	Soluble in DCM, EtOAc, DMSO, DMF; Insoluble in Water
Key Functionality	C5-Cl: Electron-withdrawing group; resistant to standard hydrogenation; enables specific cross-couplings.3',5'-OAc: Protects sugar hydroxyls from side reactions (e.g., phosphorylation, acylation) during base modification.

Why use this intermediate?

• Solubility: Free nucleosides often require polar aprotic solvents (DMF/DMSO) which are difficult to remove. DA-CldU allows reactions in Dichloromethane (DCM) or Ethyl Acetate, simplifying workup.

• Activation Control: Converting Uridine to Cytidine requires activating the C4 position. Without acetyl protection on the sugar, activating agents (like POCl₃) would react destructively with the 3' and 5' hydroxyls.

Experimental Protocols

Protocol A: Synthesis of the Intermediate (Acetylation)

Use this protocol if starting from commercial 5-chloro-2'-deoxyuridine (CldU).

Reagents:

• 5-Chloro-2'-deoxyuridine (CldU)[1][2][3][4]

• Acetic Anhydride (Ac₂O)

• Pyridine (anhydrous)

• Dichloromethane (DCM)

Step-by-Step:

• Dissolution: Suspend 10.0 g (38 mmol) of CldU in 50 mL of anhydrous pyridine under an argon atmosphere.

• Acetylation: Cool to 0°C. Add Acetic Anhydride (8.0 mL, 2.2 eq) dropwise over 10 minutes.

• Reaction: Allow to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (5% MeOH in DCM). The starting material (Rf ~0.2) should disappear, replaced by the product (Rf ~0.7).

• Quench: Add 5 mL of MeOH to quench excess anhydride. Stir for 15 minutes.

• Workup: Evaporate pyridine in vacuo. Redissolve residue in 100 mL DCM. Wash with 1M HCl (2x), Sat. NaHCO₃ (2x), and Brine (1x).

• Isolation: Dry organic layer over Na₂SO₄, filter, and concentrate.

• Yield: Expect ~90-95% of a white foam or crystalline solid.

Protocol B: The "Triazole Method" (Uridine to Cytidine Conversion)

This is the primary synthetic application: Converting the Uracil base to Cytosine while maintaining the 5-Chloro substituent.

Mechanism: The C4-carbonyl is activated by POCl₃ and 1,2,4-triazole to form a 4-triazolyl intermediate. Nucleophilic attack by ammonia displaces the triazole, yielding the cytosine amine.

Reagents:

• DA-CldU (Intermediate from Protocol A)

• 1,2,4-Triazole

• Phosphorus Oxychloride (POCl₃)

• Triethylamine (Et₃N)

• Ammonium Hydroxide (NH₄OH)

Step-by-Step:

• Activation Mixture: In a dry flask, dissolve 1,2,4-triazole (10 eq) in anhydrous Acetonitrile (MeCN). Add POCl₃ (2.5 eq) dropwise at 0°C. Add Et₃N (10 eq) slowly (Exothermic!). Stir for 30 min at 0°C.

• Substrate Addition: Dissolve DA-CldU (1 eq) in minimal MeCN and add to the activation mixture.

• Reaction: Stir at RT for 2–4 hours. TLC should show a fluorescent intermediate (the triazolyl derivative).

• Amination: Cool the mixture to 0°C. Add concentrated NH₄OH (excess) or bubble NH₃ gas through the solution.

• Deprotection (In Situ): The ammonia treatment will simultaneously displace the triazole (forming the cytosine base) and remove the acetyl groups from the sugar.

  • Note: If you wish to keep acetyl groups, use a milder amine source (e.g., NH₃ in Dioxane) and shorter times, but global deprotection is usually the goal here.

• Purification: Concentrate to dryness. Purify via Column Chromatography (DCM:MeOH gradient).

• Product: 5-Chloro-2'-deoxycytidine (CldC).

Protocol C: Controlled Deprotection (Generation of Pure CldU)

Use this to generate high-purity CldU for biological assays.

Reagents:

• DA-CldU

• 7N Ammonia in Methanol (NH₃/MeOH)

Step-by-Step:

• Dissolve DA-CldU in 7N NH₃/MeOH (10 mL per gram).

• Seal the vessel and stir at RT for 12 hours.

• Concentrate in vacuo.

• Recrystallize from Ethanol/Water.[5]

• Validation: Check purity by HPLC (254 nm). Target purity >99.5% for cell culture use.

Visualizing the Workflow

The following diagram illustrates the central role of the di-acetylated intermediate in navigating between Uracil and Cytosine scaffolds.

Figure 1: Synthetic workflow showing the acetylation of CldU and its subsequent divergence into Cytidine analogs or purification cycles.

Quality Control & Handling

Parameter	Acceptance Criteria	Method
Appearance	White to off-white crystalline powder	Visual
Purity (HPLC)	> 98.0%	C18 Column, Water/MeCN gradient
Identity (NMR)	¹H NMR: Acetyl singlets at ~2.1 ppm (6H); H-6 singlet at ~7.9 ppm.	400 MHz DMSO-d6
Water Content	< 0.5%	Karl Fischer
Storage	-20°C, Desiccated	Protect from moisture to prevent hydrolysis

Safety Warning:

• POCl₃ is highly corrosive and reacts violently with water. All reactions involving POCl₃ must be performed in a fume hood with strictly anhydrous glassware.

• CldU derivatives are potential mutagens (due to DNA incorporation).[3] Handle with double gloves and appropriate containment.

References

• Visser, D. W. (1968). Synthetic Procedures in Nucleic Acid Chemistry. Vol 1. Wiley-Interscience.

• Triazole Conversion Method

  • Divakar, K. J., & Reese, C. B. (1982). 4-(1,2,4-Triazol-1-yl)-and 4-(3-nitro-1,2,4-triazol-1-yl)-1-(β-D-2,3,5-tri-O-acetylarabinofuranosyl)pyrimidin-2(1H)-ones. Journal of the Chemical Society, Perkin Transactions 1, 1171-1176.

• Biological Application of CldU

  • Aten, J. A., et al. (1992). DNA double labelling with IdUrd and CldUrd for spatial and temporal analysis of cell proliferation and DNA replication. Histochemical Journal, 24(5), 251-259.

• Nucleoside Protection Strategies

  • Beaucage, S. L., & Iyer, R. P. (1992). Advances in the synthesis of oligonucleotides by the phosphoramidite approach. Tetrahedron, 48(12), 2223-2311. (Standard reference for acetyl protection stability).

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. CldU (5-chloro-2'-deoxyuridine), Halogenated uridine derivative (CAS 50-90-8) | Abcam [abcam.com]
• 3. caymanchem.com [caymanchem.com]
• 4. 5-chloro-2'-deoxyuridine cytotoxicity results from base excision repair of uracil subsequent to thymidylate synthase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Optimized Vorbrüggen Glycosylation of 5-Chlorouracil

Abstract

This application note details the optimized reaction conditions for the Vorbrüggen glycosylation of 5-chlorouracil. While the classical Hilbert-Johnson reaction utilizes mercury salts, the modern Vorbrüggen modification employs silylated nucleobases and Lewis acid catalysts (TMSOTf or SnCl

) to achieve high yields and stereochemical control. This guide focuses on overcoming the specific challenges posed by the electron-withdrawing chlorine substituent, which reduces the nucleophilicity of the pyrimidine ring, necessitating precise control over silylation and Lewis acid stoichiometry to favor the bioactive - -nucleoside.

Mechanistic Principle & Strategic Design

The "Why" Behind the Chemistry

The synthesis of 5-chlorouridine derivatives relies on the coupling of a silylated base with a peracylated sugar. The reaction is driven by the formation of an electrophilic oxocarbenium ion from the sugar donor.

• Silylation (Activation): 5-Chlorouracil is insoluble and unreactive in common organic solvents. Silylation with BSA (

  -Bis(trimethylsilyl)acetamide) or HMDS (Hexamethyldisilazane) converts the amide/imide protons into trimethylsilyl enol ethers. This aromatizes the pyrimidine system, making the position nucleophilic and soluble in organic media (DCE, MeCN).

• Lewis Acid Catalysis: TMSOTf (Trimethylsilyl trifluoromethanesulfonate) acts as the initiator. It complexes with the 1-O-acetyl (or benzoyl) group of the sugar, ejecting it to form a resonance-stabilized oxocarbenium ion.

• Regioselectivity (

  vs ): The silylated base attacks the oxocarbenium ion. Although is sterically accessible, the reaction is thermodynamically controlled to favor alkylation. The electron-withdrawing chlorine at C-5 deactivates the ring, often requiring elevated temperatures compared to non-halogenated uracils.

• Stereoselectivity (

  -anomer): The use of a sugar with a participating group at C-2 (e.g., 2-O-benzoyl or 2-O-acetyl) ensures the formation of the -anomer via an acyloxonium ion intermediate (Neighboring Group Participation).

Mechanistic Flow

The following diagram illustrates the pathway from silylation to the final nucleoside.[1][2]

Figure 1: Mechanistic pathway of Vorbrüggen glycosylation for 5-chlorouracil.

Critical Reaction Parameters

Solvent Selection

• Acetonitrile (MeCN): The standard solvent. It promotes the formation of the

  -anomer due to its ability to coordinate with the oxocarbenium ion (formation of -nitrilium ion).

  • Risk:[1][3] With unreactive bases (like 5-chlorouracil), MeCN can act as a nucleophile, leading to Ritter-type side products.

• 1,2-Dichloroethane (DCE): Recommended if yield in MeCN is low (<50%). DCE is non-nucleophilic and supports higher reflux temperatures (83°C), which helps overcome the electronic deactivation of the chlorinated base.

Catalyst Choice: TMSOTf vs. SnCl

Feature	TMSOTf (Modern Standard)	SnCl (Classical)
Reactivity	High; Homogeneous	High; often requires longer times
Workup	Simple aqueous wash	Difficult; forms emulsions
Safety	Fuming, corrosive	Corrosive, toxic tin waste
Recommendation	Primary Choice	Backup (if TMSOTf fails)

Stoichiometry

• Base: 1.1 – 1.2 equivalents relative to sugar.

• BSA: 2.0 – 2.5 equivalents (ensure full silylation).

• TMSOTf: 1.1 – 1.5 equivalents. Excess Lewis acid ensures complete activation of the sugar and scavenges any residual moisture.

Experimental Protocol

Method A: One-Pot Silylation-Glycosylation (Recommended)

This method utilizes BSA for in-situ silylation, minimizing moisture exposure and handling steps.

Reagents:

• 5-Chlorouracil (1.0 equiv)

• 1-O-Acetyl-2,3,5-tri-O-benzoyl-

  -D-ribofuranose (1.0 equiv)
• -Bis(trimethylsilyl)acetamide (BSA) (2.5 equiv)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.2 equiv)

• Anhydrous Acetonitrile (MeCN) or 1,2-Dichloroethane (DCE) [0.1 M concentration]

Step-by-Step Procedure:

• Setup: Flame-dry a 2-neck round-bottom flask under Argon atmosphere. Add a magnetic stir bar.

• Suspension: Charge 5-Chlorouracil and anhydrous solvent (MeCN or DCE). The base will not dissolve initially.

• Silylation: Add BSA via syringe. Heat the mixture to 50-60°C for 15-30 minutes.

  • Checkpoint: The solution should become clear and homogeneous, indicating the formation of the soluble silylated base.

• Addition: Cool the solution to 0°C. Add the Sugar component (dissolved in minimal solvent if solid, or directly if powder).

• Catalysis: Add TMSOTf dropwise over 5 minutes at 0°C.

  • Note: Fuming may occur; ensure good ventilation.

• Reaction: Allow the mixture to warm to Room Temperature (RT).

  • Optimization: If using 5-chlorouracil, the reaction often requires heating to 60-80°C for 2-4 hours to drive completion due to the deactivated base.

• Quench: Cool to RT. Carefully pour the reaction mixture into an ice-cold saturated NaHCO

  solution. Stir vigorously for 15 minutes to hydrolyze silyl ethers.

• Extraction: Extract with Dichloromethane (DCM) (3x). Wash combined organics with Brine, dry over Na

  SO , and concentrate.[2]

• Purification: Flash column chromatography (Silica Gel).

  • Eluent: Hexanes/Ethyl Acetate (gradient 4:1 to 1:1). The protected nucleoside usually elutes after the hydrolyzed base.

Method B: Classical Silylation (HMDS)

Use this if BSA is unavailable or if the "One-Pot" method yields inseparable impurities.

• Reflux 5-Chlorouracil in HMDS with a catalytic amount of Ammonium Sulfate ((NH

  ) SO ) until clear (2-4 hours).

• Evaporate excess HMDS in vacuo (anhydrous conditions critical).

• Dissolve residue in solvent, add sugar, and proceed with TMSOTf or SnCl

  addition as above.

Workflow & Decision Tree

Figure 2: Operational workflow for reaction optimization.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield / Unreacted Base	Incomplete silylation	Ensure mixture turns clear before adding sugar/catalyst. Increase BSA time or temp.
-Anomer Formation	Lack of participating group	Ensure sugar has 2-O-acyl group (benzoyl/acetyl). Use MeCN as solvent.[3]
-Isomer (Regioisomer)	Kinetic control failure	Use less polar solvent (Toluene/DCE). Lower reaction temperature initially.
Emulsion during Workup	Tin salts (if SnCl used)	Filter through Celite before extraction. Use Rochelle's salt solution wash.
Dark/Black Reaction	Decomposition	TMSOTf is too aggressive. Add dropwise at 0°C or lower (-20°C).

Safety & Handling

• TMSOTf: Highly corrosive and moisture sensitive. Causes severe skin burns and eye damage. Handle only in a fume hood. Syringes must be dry.

• 5-Chlorouracil: Suspected mutagen. Wear nitrile gloves and N95 mask when weighing powder.

• Waste: Segregate halogenated solvents (DCE) from non-halogenated. Tin waste (if SnCl

  used) requires specific heavy metal disposal.

References

• Vorbrüggen, H., & Ruh-Pohlenz, C. (2001). Handbook of Nucleoside Synthesis. John Wiley & Sons. Link

• Niedballa, U., & Vorbrüggen, H. (1974).[4] A General Synthesis of N-Glycosides. I. Synthesis of Pyrimidine Nucleosides. Journal of Organic Chemistry, 39(25), 3654–3660. Link

• H. Vorbrüggen, K. Krolikiewicz, B. Bennua. (1981). Nucleoside Synthesis, XXII. Nucleoside Synthesis with Trimethylsilyl Triflate and Perchlorate as Catalysts. Chemische Berichte, 114(4), 1234-1255.[4] Link

• Li, Z., et al. (2020). Competing interests during the key N-glycosylation of 6-chloro-7-deaza-7-iodopurine using Vorbrüggen conditions. Frontiers in Chemistry. Link

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. revroum.lew.ro [revroum.lew.ro]
• 3. Competing interests during the key N-glycosylation of 6-chloro-7-deaza-7-iodopurine for the synthesis of 7-deaza-2′-methyladenosine using Vorbrüggen conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vorbrüggen Glycosylation [drugfuture.com]

Application Note: High-Purity Deprotection of Acetylated 5-Chloro-2'-deoxyuridine (CldU) Derivatives

This Application Note is structured to provide a rigorous, field-validated guide for the deprotection of CldU derivatives. It prioritizes the preservation of the halogenated nucleobase and the generation of salt-free products suitable for sensitive biological assays.

Abstract & Strategic Context

5-Chloro-2'-deoxyuridine (CldU) is a critical thymidine analog used extensively in cell proliferation studies and dual-pulse labeling experiments (alongside IdU) to resolve temporal DNA replication dynamics. During chemical synthesis—particularly phosphoramidite production or base modifications—the 3' and 5' hydroxyl groups are frequently protected with acetyl esters to prevent side reactions and improve solubility in organic solvents.

The Challenge: Removal of these acetyl groups requires conditions that cleave the ester linkage without compromising the integrity of the C-Cl bond at the C5 position of the uracil ring or causing anomerization of the glycosidic bond.

The Solution: This guide details two validated protocols:

• Ammonolysis (Method A): The "Gold Standard" for biological applications, yielding a salt-free product.

• Zemplén Transesterification (Method B): A rapid, catalytic method ideal for large-scale synthesis.

Mechanistic Insight

Understanding the reaction mechanism is vital for troubleshooting. Both methods rely on nucleophilic attack at the carbonyl carbon of the acetyl group, but they differ in the nucleophile and the byproduct profile.

Reaction Mechanism & Pathway

The following diagram illustrates the parallel pathways for deprotection. Note the critical checkpoint for "C-Cl Stability," ensuring the halogen remains intact.

Figure 1: Mechanistic pathways for CldU deacetylation. Pathway A (Green) is preferred for biological purity; Pathway B (Red) is preferred for speed and scale.

Experimental Protocols

Method A: Ammonolysis (The Biological Standard)

Best For: Final compounds intended for cell culture or kinase assays. Advantage: "Self-cleaning" workup. Reagents and byproducts (ammonia, methanol, acetamide) are volatile, eliminating the need for desalting.

Materials

• Substrate: Acetylated CldU derivative (e.g., 3',5'-di-O-acetyl-CldU).

• Reagent: 7N Ammonia in Methanol (commercially available or prepared by bubbling NH3 gas into dry MeOH).

• Solvent: Anhydrous Methanol.[1]

• Equipment: Round-bottom flask (pressure-rated if sealing) or screw-cap vial.

Step-by-Step Procedure

• Dissolution: Dissolve the acetylated CldU (1.0 mmol) in anhydrous methanol (5 mL). Ensure complete dissolution; mild sonication is acceptable.

• Reagent Addition: Add 7N NH3 in MeOH (5 mL, ~35 mmol, large excess).

  • Note: The excess ammonia drives the equilibrium and ensures rapid reaction.

• Reaction: Seal the vessel tightly. Stir at Room Temperature (20–25°C) .

  • Time: Typically 4–12 hours.[2] Monitor by TLC (see QC section).

  • Caution: Do not heat above 40°C. Halogenated nucleosides can be sensitive to thermal degradation in basic media.

• Workup:

  • Remove the cap and allow excess NH3 to evaporate in a fume hood for 30 mins.

  • Concentrate the solution to dryness under reduced pressure (Rotavap, < 35°C bath).

  • Co-evaporation: Add 5 mL of pure methanol and re-evaporate. Repeat 2x. This creates an azeotrope to remove trace acetamide and water.

• Final Product: The residue is the pure, deprotected CldU.

Method B: Zemplén Transesterification (Catalytic)

Best For: Intermediate steps in a synthesis or large-scale (>5g) batches. Advantage: Very fast (often < 1 hour) and uses catalytic amounts of base.

Materials

• Reagent: Sodium Methoxide (NaOMe), 0.5 M solution in MeOH.

• Neutralization: Dowex 50W-X8 (H+ form) ion-exchange resin.

  • Preparation: Wash resin with MeOH before use to remove colored impurities.

Step-by-Step Procedure

• Dissolution: Dissolve acetylated CldU (1.0 mmol) in anhydrous MeOH (10 mL).

• Catalysis: Add NaOMe solution (0.2 mL, 0.1 mmol, 0.1 equiv).

  • Target pH: The apparent pH (on wet pH paper) should be ~9–10.

• Reaction: Stir at Room Temperature.

  • Time: 30–60 minutes. This reaction is significantly faster than ammonolysis.

• Quenching (Critical):

  • Add pre-washed Dowex H+ resin directly to the reaction flask.

  • Stir until the pH becomes neutral (pH 6–7).

  • Why: Failure to neutralize will lead to degradation upon concentration.

• Workup:

  • Filter off the resin using a sintered glass funnel.

  • Wash the resin cake with MeOH (2 x 5 mL).

  • Concentrate the filtrate to dryness.

Quality Control & Validation

Trustworthiness in chemical biology relies on rigorous characterization. Use these checkpoints to validate the success of the deprotection.

Comparison of Methods

Feature	Method A: Ammonolysis	Method B: Zemplén
Reagents	NH3 / MeOH	NaOMe (cat) / MeOH
Reaction Time	4–12 Hours	0.5–1 Hour
Workup	Evaporation only	Neutralization + Filtration
Salt Residue	None (Volatile)	Potential Na+ salts if not filtered well
C-Cl Stability	Excellent (Mild)	Good (Must monitor pH)
Suitability	Bio-Assays / Final Step	Scale-up / Intermediates

Analytical Checkpoints

• TLC (Thin Layer Chromatography):

  • Mobile Phase: 10% Methanol in Dichloromethane (DCM).

  • Observation: The starting material (high Rf, ~0.7) should disappear. The product (CldU) is much more polar (low Rf, ~0.2–0.3).

• 1H NMR (DMSO-d6):

  • Diagnostic Signal: Disappearance of the acetyl methyl singlets at δ 2.0–2.1 ppm .

  • Integrity Check: The H-6 proton of the uracil ring (singlet, ~δ 8.0 ppm) must remain a sharp singlet. Splitting or loss of this signal indicates degradation.

• Mass Spectrometry (LC-MS):

  • Isotope Pattern: Chlorine has a distinct natural abundance ratio of 3:1 (

    ).

  • Verification: Ensure the molecular ion [M+H]+ shows this characteristic "M" and "M+2" pattern. Loss of this pattern indicates dehalogenation (replacement of Cl with H or OMe).

Troubleshooting Guide

Problem	Probable Cause	Corrective Action
Incomplete Reaction	Water in solvent (hydrolysis competes with transesterification).	Use anhydrous MeOH.[1] Add more reagent (NH3 or NaOMe).
New Spot on TLC (High Rf)	N-methylation (rare but possible with MeI contamination) or side reaction.	Check reagents. Ensure temperature was kept < 25°C.
Loss of UV Signal (276 nm)	Degradation of the pyrimidine ring.	Reaction conditions too harsh (pH > 12 or Heat). Repeat with Method A at 4°C.
Salt Contamination	Incomplete resin removal (Method B).	Re-dissolve in dry MeOH/DCM (1:1), filter through a 0.2 µm PTFE membrane.

References

• CldU Structure & Stability: Patra, A., et al. (2012).[3] Structure, stability and function of 5-chlorouracil modified A:U and G:U base pairs. Nucleic Acids Research.[3] Link

• General Nucleoside Deprotection (Zemplén): Ren, B., et al. (2014). Zemplén Transesterification: A Name Reaction Having Been Misleading Us for 90 Years. Green Chemistry. Link

• Ammonolysis Protocols: BenchChem Technical Guides. (2025). General procedure for deacetylation of nucleosides using ammonia in methanol. Link

• CldU Biological Application: Tuttle, A.H., et al. (2010).[3] Immunofluorescent detection of two thymidine analogues (CldU and IdU) in primary tissue. Journal of Visualized Experiments. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. caymanchem.com [caymanchem.com]

Application Note: In Vitro Cytotoxicity Profiling of Acetylated Nucleoside Analogs

Methodology: ATP-Based Luminescence Assay (CellTiter-Glo®)

Executive Summary & Strategic Rationale

Objective: To determine the cytotoxic concentration (

) of acetylated nucleoside analogs (NAs) in adherent mammalian cell lines.

The Challenge: Acetylated nucleoside analogs (e.g., prodrugs of gemcitabine or sofosbuvir) present unique challenges compared to standard small molecules. Their acetylation increases lipophilicity to bypass transporter-dependent uptake, but this requires intracellular deacetylation and subsequent phosphorylation to become active.

• Solubility: High lipophilicity requires careful DMSO management.[1]

• Stability: Extracellular esterases in serum (FBS) can prematurely cleave acetyl groups, altering the drug's entry mechanism.

• Delayed Onset: As S-phase specific agents requiring metabolic activation, cytotoxicity is time-dependent, often requiring 72+ hours to manifest.

Assay Selection: This protocol utilizes an ATP-based luminescent assay (e.g., CellTiter-Glo®) rather than tetrazolium-based metabolic assays (MTT/MTS).

• Why? Nucleoside analogs often induce mitochondrial stress and cell cycle arrest without immediate membrane rupture. MTT relies on dehydrogenase activity, which can be hyper-activated or suppressed by NAs independent of cell death, leading to artifacts. ATP levels drop rapidly only upon loss of membrane integrity, providing a more binary and accurate marker of cytotoxicity for this drug class.

Mechanism of Action & Critical Path

Understanding the prodrug activation pathway is essential for troubleshooting low potency or high background noise.

Figure 1: Activation pathway of acetylated nucleoside analogs. Note that extracellular deacetylation (by serum esterases) forces the drug to revert to transporter-dependent uptake, negating the prodrug design.

Pre-Experimental Validation (The "Trustworthiness" Pillar)

Before starting the main assay, you must validate three parameters to ensure the system is self-correcting.

A. Solvent Tolerance (DMSO Limit)

Acetylated NAs are hydrophobic. While 0.5% DMSO is standard, sensitive lines (e.g., primary hepatocytes, stem cells) may react to >0.1%.

• Rule: The final DMSO concentration must be identical in all wells, including the vehicle control.

• Validation: Run a "DMSO-only" curve (0.1% to 1.0%). If cell viability drops <95% at your target concentration, reduce the limit.

B. Serum Esterase Mitigation

Fetal Bovine Serum (FBS) contains carboxylesterases that can hydrolyze acetyl groups in the media.

• Risk: If the prodrug is cleaved outside the cell,

  values will shift to match the parent nucleoside, leading to false-negative data regarding the prodrug's efficacy.

• Protocol Adjustment: If the compound is highly unstable, use Heat-Inactivated FBS (HI-FBS) (56°C for 30 min) or reduce serum to 2-5% during the drug incubation phase, provided cell growth kinetics remain linear.

C. Linearity Check

• Requirement: Cells must remain in the exponential growth phase for the full 72-hour duration.

• Action: Seed cells at 3 densities (e.g., 2k, 4k, 8k per well). Measure ATP at 0h and 72h. Choose the density where the signal increases >3-fold but does not plateau (confluence).

Detailed Experimental Protocol

Materials

• Cell Line: Adherent cancer cell line (e.g., HepG2, A549) or viral host.

• Reagents: CellTiter-Glo® (Promega) or equivalent ATP-luminescence kit.

• Media: DMEM/RPMI + 10% HI-FBS + 1% Pen/Strep.

• Plates: 96-well White Opaque plates (Clear bottom optional for microscopy). Crucial: White walls prevent luminescence cross-talk.

Step-by-Step Workflow

Phase 1: Preparation (Day 0)

• Harvest Cells: Trypsinize and count cells.

• Seeding: Dilute to optimal density (typically 3,000–5,000 cells/well in 100 µL).

• Edge Effect Mitigation: Do not use the perimeter wells (A1-A12, H1-H12, etc.) for data. Fill them with 200 µL sterile PBS or media. Evaporation over 72h causes "edge effects" that skew data.

• Incubation: Incubate for 24 hours at 37°C/5%

  to allow attachment and recovery from trypsin stress.

Phase 2: Compound Treatment (Day 1)

• Stock Prep: Dissolve Acetylated NA in 100% DMSO to 20 mM.

• Serial Dilution (200x): Prepare a 9-point dilution series in a separate V-bottom plate using 100% DMSO .

  • Why? Diluting hydrophobic compounds directly into aqueous media often causes precipitation. Keeping them in DMSO until the final step ensures solubility.[2][3]

• Intermediate Dilution (10x): Transfer 5 µL of the 200x DMSO stock into 95 µL of pre-warmed culture media . (DMSO is now 5%).[1]

• Final Addition (1x): Add 11 µL of the Intermediate Dilution to the 100 µL of cells in the assay plate.

  • Final DMSO: ~0.5%.[1][4][5]

  • Final Volume: ~111 µL.

• Controls:

  • VC (Vehicle Control): Cells + 0.5% DMSO (No drug). Represents 100% viability.[6]

  • PC (Positive Control): Cells + Staurosporine (1 µM) or Puromycin. Represents 0% viability (background).

  • Blank: Media only (no cells). Determines plate background.

Phase 3: Incubation (Days 1–4)

• Incubate for 72 hours .

  • Note: Nucleoside analogs require at least 2 cell cycles to incorporate into DNA and trigger checkpoints. 24h or 48h assays often yield artificially high

    values (false safety).

Phase 4: Readout (Day 4)

• Equilibration: Bring the assay plate and CellTiter-Glo reagent to room temperature (RT) for 30 minutes.

  • Causality: Luciferase reaction rate is temperature-dependent. Cold reagents cause signal drift across the plate.

• Lysis: Add a volume of CellTiter-Glo reagent equal to the volume of media (e.g., 100 µL, if you removed excess, or add directly).

• Shake: Orbital shake for 2 minutes to lyse cells.

• Stabilize: Incubate at RT for 10 minutes (dark) to stabilize the luminescent signal.

• Measure: Read Total Luminescence (Integration time: 0.5–1.0 second/well).

Workflow Visualization

Figure 2: Temporal workflow of the cytotoxicity assay.[7][8] The 72h incubation is the critical step for nucleoside analog activity.

Data Analysis & Reporting

Calculation of % Viability

Normalize raw Relative Light Units (RLU) using the Vehicle Control (VC) and Blank.

Curve Fitting ( Determination)

Do not use linear regression. Use a 4-Parameter Logistic (4PL) non-linear regression model:

• X: Log of compound concentration.

• Y: % Viability.

• : Concentration causing 50% cytotoxicity.

Data Presentation Template

Compound ID	(µM)	95% CI	Hill Slope		Max Inhibition (%)
Acetylated-NA-01	4.5	[3.8 - 5.2]	-1.2	0.98	99.5
Parent Nucleoside	25.0	[20.1 - 30.5]	-0.9	0.95	95.0
Gemcitabine (Ref)	0.05	[0.04 - 0.06]	-1.5	0.99	100.0

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
High Variability (SEM)	Edge effects or pipetting error.	Fill outer wells with PBS. Use multi-channel pipettes. Ensure reagents are at RT.
Low Signal in VC	Cell density too low or bacterial contamination.	Increase seeding density.[9] Check for turbidity.[1]
Curve Plateaus >0%	Solubility limit reached (precipitation).	Check wells microscopically for crystals. Do not calculate above solubility limit.
Potency Lower than Expected	Serum esterase hydrolysis.	Switch to Heat-Inactivated FBS or reduce serum concentration to 5%.
"Hook Effect"	Luciferase inhibition by high drug conc.	Rare with NAs, but check if high doses yield lower signal than blanks.

References

• Riss, T. L., et al. (2016). Cell Viability Assays. Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. Link

• Galmarini, C. M., Mackey, J. R., & Dumontet, C. (2002). Nucleoside analogues and nucleobases in cancer treatment. The Lancet Oncology, 3(7), 415-424. Link

• Promega Corporation. (2023). CellTiter-Glo® Luminescent Cell Viability Assay Technical Bulletin. Link

• LifeTein. (2023). DMSO Usage in Cell Culture: Solubility and Toxicity Limits. Link

• BenchChem. (2025).[9][10][11] Application Notes and Protocols for Testing Cytotoxicity of Nucleoside Analogs. Link

Sources

• 1. lifetein.com [lifetein.com]
• 2. researchgate.net [researchgate.net]
• 3. lifetein.com [lifetein.com]
• 4. Protocol for assessing immune-target cell interactions using a single-cell cytotoxicity assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reddit.com [reddit.com]
• 6. ar.iiarjournals.org [ar.iiarjournals.org]
• 7. Administration of a Nucleoside Analog Promotes Cancer Cell Death in a Telomerase-Dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Investigation the Cytotoxicity of 5-AZA on Acute Lymphoblastic Leukemia Cell Line In Vitro and Characterization the Underlying Molecular Mechanisms of Cell Death and Motility - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

optimizing recrystallization of 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine

Topic: Optimizing Recrystallization of 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine

Executive Summary

You are likely working with 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine (CAS: 6046-63-5) as a critical intermediate in the synthesis of antiviral or antineoplastic agents (e.g., Trifluridine).

While the 5-chloro-2'-deoxyuridine core is water-soluble, the 3',5'-di-O-acetyl protection significantly alters the lipophilicity profile, making standard aqueous recrystallization inefficient. The most common failure modes for this specific intermediate are "oiling out" (liquid-liquid phase separation) and hydrolytic deacetylation due to prolonged thermal stress.

This guide provides an optimized protocol and a troubleshooting matrix to ensure high purity (>99%) and stable polymorph isolation.

Part 1: Critical Process Parameters (CPP)

Before attempting the protocol, understand the physicochemical constraints:

Parameter	Specification / Constraint	Technical Rationale
Solubility Profile	Soluble in DCM, EtOAc, Ethanol. Insoluble in Water, Heptane.	The acetyl groups disrupt the hydrogen bonding network of the nucleoside, requiring a polar organic solvent for dissolution.
Thermal Limit	< 50°C (recommended)	Acetyl esters are labile. Prolonged heating in protic solvents (EtOH/Water) can lead to 3'-O-deacetylation or 5'-O-deacetylation .
Crystallization Mode	Cooling + Anti-solvent	Evaporative crystallization often yields oils. Controlled anti-solvent addition is preferred.
Target Impurity	5-Chlorouracil / Mono-acetylated species	These polar impurities must be rejected to the mother liquor.

Part 2: Optimized Recrystallization Protocol

Method A: The Ethanol/Water System (Preferred for Purity) Best for rejecting polar impurities like unreacted 5-chloro-2'-deoxyuridine.

• Dissolution: Suspend the crude solid in Absolute Ethanol (5 mL/g) . Heat gently to 40-45°C until fully dissolved.

  • Note: If the solution is colored (yellow/orange), treat with activated carbon (5% w/w) for 15 mins and filter warm.

• Nucleation: Allow the solution to cool to 30°C.

• Anti-solvent Addition: Add DI Water dropwise until a persistent turbidity (cloud point) is observed. (Typical ratio EtOH:Water is 1:0.5 at this stage).

• Seeding (Critical): Add seed crystals (0.1% w/w) of pure product. Stir for 30 minutes at 25°C to establish a crystal bed.

• Growth: Continue adding water slowly over 2 hours until the final solvent ratio is EtOH:Water (1:2) .

• Isolation: Cool to 0-5°C for 2 hours. Filter and wash with cold Water/EtOH (2:1). Dry under vacuum at 40°C.[1]

Method B: The EtOAc/Heptane System (Preferred for Yield) Best for rejecting non-polar byproducts.

• Dissolution: Dissolve crude in Ethyl Acetate (3 mL/g) at 40°C.

• Precipitation: Slowly add Heptane (or Hexanes) until the ratio is 1:1.

• Cooling: Cool slowly to -5°C.

• Risk: If oiling occurs, reheat to dissolve and add Heptane slower with vigorous stirring.

Part 3: Visualization of Workflows

Figure 1: Recrystallization Process Flow

This diagram outlines the decision logic for selecting the correct solvent system and the operational steps.

Caption: Decision matrix for solvent selection based on impurity profile. Method A is generally preferred for pharmaceutical intermediates to ensure removal of salts and unreacted nucleosides.

Part 4: Troubleshooting & FAQs

Q1: My product is "oiling out" (forming a gum) instead of crystallizing. How do I fix this?

Diagnosis: This is a thermodynamic issue where the liquid-liquid phase separation (LLPS) occurs before the solid-liquid equilibrium line. It happens when the anti-solvent (Water or Heptane) is added too quickly or the concentration is too high.

Corrective Action:

• Re-dissolve: Heat the mixture until the oil dissolves back into a single phase.

• Seed: You must seed the solution at the metastable zone width (just as it becomes slightly turbid). If you lack seeds, scratch the glass wall or sonicate briefly.

• Slow Down: Reduce the anti-solvent addition rate.

• Temperature: Keep the temperature slightly higher (e.g., 25°C) during anti-solvent addition, then cool after a crystal bed is established.

Q2: I see a new impurity at RRT ~0.8 after recrystallization. What is it?

Diagnosis: This is likely the mono-acetylated derivative (either 3'-OH or 5'-OH), resulting from hydrolysis. Cause:

• Heating the Ethanol/Water solution above 50°C.[1]

• Leaving the product in wet solvent for too long (e.g., overnight) without drying. Corrective Action:

• Limit heating to <45°C.[2]

• Ensure the pH of the water used is neutral (avoid acidic/basic contamination).

• Process rapidly: Dissolve -> Crystallize -> Filter -> Dry.

Q3: The yield is lower than expected (<70%). Where is my product?

Diagnosis: The product is likely too soluble in the mother liquor (ML). Corrective Action:

• Check ML: Spot the mother liquor on TLC. If the spot is heavy, you haven't used enough anti-solvent.

• Push Equilibrium: In Method A, increase the water ratio to 1:3 (EtOH:Water).

• Ionic Strength: Adding a small amount of NaCl (Brine) can sometimes force the organic product out of the aqueous phase ("Salting out"), but be careful not to co-precipitate salt.

Q4: Can I use Methanol instead of Ethanol?

Answer: Yes, but Methanol is a better solvent for many polar impurities. While this might improve purity, it often lowers yield because the product is also more soluble in Methanol/Water mixtures than Ethanol/Water. Ethanol is preferred for yield maximization.

Part 5: Advanced Troubleshooting Logic

Figure 2: Impurity & Phase Separation Troubleshooting

Use this logic flow when the standard protocol fails.

Caption: Root cause analysis for common crystallization failures. "Oiling out" is the most frequent issue with acetylated nucleosides.

References

• ChemicalBook. (2025). 5-Chloro-3',5'-di-O-acetyl-2'-deoxyuridine Properties and Melting Point. Retrieved from

• Cayman Chemical. (2022).[3] 5-Chloro-2'-deoxyuridine Product Information & Solubility Data. Retrieved from

• Google Patents. (2005). US Patent 6,958,391: Method for purifying 5'-protected 2'-deoxypurine nucleosides. (Describes general purification strategies for protected nucleosides using Acetonitrile and EtOAc systems). Retrieved from

• University of Rochester. (n.d.). Common Solvents for Recrystallization. (General guide on solvent polarity and selection for organic synthesis). Retrieved from

Sources

• 1. US20160237054A1 - Process for the purification of dapagliflozin - Google Patents [patents.google.com]
• 2. tdcommons.org [tdcommons.org]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]

overcoming steric hindrance in 5-position modified nucleoside synthesis

Technical Support Center: Advanced Nucleoside Synthesis Topic: Overcoming Steric Hindrance in 5-Position Modified Pyrimidines Ticket Status: OPEN Agent: Senior Application Scientist, Nucleoside Chemistry Division

Welcome to the Nucleoside Synthesis Support Hub

You are likely here because your standard palladium-catalyzed cross-coupling (Sonogashira, Suzuki, or Heck) at the C5 position of a pyrimidine (Uracil/Cytosine) has failed. The C5 position is electronically favorable but sterically unforgiving, especially when the sugar moiety is locked in specific puckering conformations or when bulky protecting groups (like 5'-O-DMT) create a "roof" over the reaction site.

This guide treats your synthesis as a debugging process. We move from "Standard Patches" to "Kernel-Level Rewrites" of your experimental protocol.

Module 1: The "Engine" – Catalyst & Ligand Selection

Ticket #101: Reaction Stalled at <10% Conversion Symptoms: Starting material (C5-Iodo-dU/dC) remains unchanged after 24h. No palladium black precipitation.

Root Cause: The oxidative addition step is successful (C-I bond breaks), but the transmetallation or reductive elimination is blocked by steric clash between the incoming nucleophile and the ligand sphere. Standard ligands like PPh₃ (Cone angle: 145°) are too small to force the reductive elimination in crowded systems, or they form unreactive clusters.

The Fix: Switch to Buchwald Dialkylbiaryl Ligands For sterically hindered substrates, you must abandon standard Pd(PPh₃)₄. You need electron-rich, bulky ligands that facilitate oxidative addition and enforce a geometry favoring reductive elimination.

Recommended Catalyst Systems:

Steric Challenge Level	Recommended Catalyst/Ligand	Base System	Solvent
Level 1 (Standard)	Pd(PPh₃)₄ or PdCl₂(PPh₃)₂	Et₃N (2-5 eq)	DMF (Anhydrous)
Level 2 (Moderate)	Pd(dppf)Cl₂ · DCM	K₂CO₃ / Et₃N	THF/DMF (9:1)
Level 3 (High Steric)	Pd₂(dba)₃ + SPhos	K₃PO₄ (aq)	Dioxane/H₂O (4:1)
Level 4 (Extreme)	Pd-PEPPSI-IPr or Pd-XPhos G3	Cs₂CO₃	Toluene/H₂O or n-BuOH

Why SPhos/XPhos? These ligands (Buchwald Type) have high steric bulk (Cone angle >190°). This bulk prevents the formation of inactive Pd-dimers and creates a "pocket" that forces the crowded product off the metal center during reductive elimination [1].

Decision Logic for Catalyst Selection:

Caption: Catalyst selection logic based on substrate steric demand and protecting group status.

Module 2: Reaction Conditions & The "Glaser" Trap

Ticket #102: Black Precipitate & Homocoupling Symptoms: Reaction turns black immediately. Analysis shows dimerization of your alkyne (Glaser product), but no nucleoside coupling.

Root Cause:

• Oxygen Leak: Pd(0) is oxidized to Pd(II) inactive black powder.

• Copper Poisoning: In Sonogashira coupling, Cu(I) accelerates the reaction but also promotes alkyne dimerization (Glaser coupling) if O₂ is present.

The Fix: The "Copper-Free" or "Slow-Addition" Protocol For valuable, bulky alkynes, eliminate Copper to stop homocoupling.

Protocol: Copper-Free Sonogashira for Hindered Nucleosides Reference: Adapted from Hocek et al. [2]

• Reagents:

  • Substrate: 5-Iodo-2'-deoxyuridine (1.0 eq)

  • Alkyne: Bulky terminal alkyne (1.5 eq)

  • Catalyst: PdCl₂(CH₃CN)₂ (5 mol%) + XPhos (10 mol%)

  • Base: Cs₂CO₃ (2.0 eq)

  • Solvent: CH₃CN / H₂O (1:1 v/v) – Water is crucial here.

• Procedure:

  • Step 1 (Degas): Place solid nucleoside, base, and catalyst precursor in a vial. Seal and purge with Argon for 15 mins.

  • Step 2 (Solvent): Degas solvents separately (sparge with Ar for 30 mins) before injection.

  • Step 3 (Ligand Activation): Stir catalyst/ligand in solvent for 5 mins at RT until a clear yellow/orange solution forms.

  • Step 4 (Reaction): Inject alkyne. Heat to 60°C.

• Why this works: The aqueous system solubilizes the nucleoside without bulky protecting groups, reducing steric bulk around the reaction center. XPhos drives the cycle without Copper.

Module 3: The "Impossible" Substrates (Convertible Strategy)

Ticket #103: Direct Coupling Fails Completely Symptoms: The incoming group is simply too large (e.g., a protein, a large fluorophore, or a tertiary structure).

Root Cause: The cone angle required to accommodate the incoming group exceeds the geometric limits of the palladium square-planar complex.

The Fix: The "Convertible" Nucleoside Approach Do not couple the bulky group directly. Couple a "linker" first, then attach the bulky group via Click Chemistry (CuAAC), which is sterically insensitive.

Workflow:

• Step A (Pd-Catalysis): Couple TMS-Acetylene or Ethynyl-trimethylsilane to 5-Iodo-dU. (Small, linear, easy).

• Step B (Deprotection): Remove TMS with K₂CO₃/MeOH or TBAF. Result: 5-Ethynyl-dU.

• Step C (Click): React 5-Ethynyl-dU with your Bulky-Azide.

Visualizing the Convertible Pathway:

Caption: Convertible synthesis strategy to bypass direct steric hindrance during Pd-catalysis.

Module 4: Purification & Analysis (Post-Reaction)

Ticket #104: Product Co-elutes with Phosphine Oxides Symptoms: NMR shows aromatic peaks from triphenylphosphine oxide (TPPO) contaminating your nucleoside.

Solution:

• Water-Soluble Phosphines: If using TPPTS (sulfonated phosphine), the catalyst remains in the aqueous phase during extraction, while organic impurities extract out [3].

• Reverse Phase Flash: Nucleosides are polar. Use C18 Reverse Phase chromatography.

  • Gradient: 0% -> 30% Acetonitrile in Water (Buffered with 0.1% TEAA if triphosphate, or plain water if nucleoside).

  • Note: TPPO elutes much later (high % ACN) than most nucleosides.

Data: Comparison of Protecting Group Effects on Yield

Substrate (5-Iodo-dU)	Protecting Group	Method	Yield (Bulky Alkyne)	Notes
Protected	5'-O-DMT	Standard Sonogashira	15-25%	Low yield due to DMT steric clash.
Protected	5'-O-DMT	Microwave + SPhos	65%	Thermal energy overcomes barrier.
Unprotected	Free -OH	Aqueous Sonogashira	82%	Water solvation shell is less bulky than DMT.

References

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands.[1] Accounts of Chemical Research. [Link]

• Hocek, M., & Fojta, M. (2011). Nucleobase modification as redox DNA labelling for electrochemical detection. Chemical Society Reviews. [Link]

• Shaughnessy, K. H. (2009). Hydrophilic ligands and their application in aqueous-phase metal-catalyzed reactions. Chemical Reviews. [Link]

• Western, E. C., & Shaughnessy, K. H. (2003). Efficient, One-Step Synthesis of C5-Arylated Pyrimidine Nucleosides via Suzuki-Miyaura Cross-Coupling in Water. The Journal of Organic Chemistry. [Link]

• Agrofoglio, L. A., et al. (2003). Palladium-assisted routes to nucleosides.[2][3][4][5][6] Chemical Reviews. [Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. C-5 modified nucleosides: direct insertion of alkynyl-thio functionality in pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Suzuki-Miyaura Coupling, Heck Alkenylation, and Amidation of DMTr-Protected 5-Iodo-2'-Deoxyuridine via Palladium-catalyzed Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Homologues of epigenetic pyrimidines: 5-alkyl-, 5-hydroxyalkyl and 5-acyluracil and -cytosine nucleotides: synthesis, enzymatic incorporation into DNA and effect on transcription with bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. digitalcommons.fiu.edu [digitalcommons.fiu.edu]

Reference Data & Comparative Studies

Technical Comparison Guide: 1H NMR Spectrum Analysis of 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine

Executive Summary & Strategic Context

3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine (herein referred to as 5-Cl-DAU-Ac2 ) is a critical synthetic intermediate in the production of halogenated nucleoside analogues, such as the radiosensitizer 5-chloro-2'-deoxyuridine (CldU).

In drug development, the acetylation of the sugar hydroxyls serves two primary functions:

• Protection: It prevents side reactions at the 3' and 5' positions during base modification.

• Lipophilicity: It renders the molecule soluble in standard organic solvents (e.g., CDCl₃, DCM), facilitating easier purification and sharper NMR resolution compared to the polar, free nucleoside.

This guide provides a comparative technical analysis of the 1H NMR spectrum of 5-Cl-DAU-Ac2, contrasting it with its non-chlorinated parent and its deprotected derivative to establish robust identification protocols.

Analytical Workflow & Structural Logic

The following diagram illustrates the structural transformation and the decision logic for selecting NMR solvents and parameters.

Figure 1: Synthesis and analytical workflow for 5-Cl-DAU-Ac2, highlighting the shift to CDCl₃ for acetylated intermediates.

Detailed Spectral Analysis: The Target Molecule

1H NMR Profile of 5-Cl-DAU-Ac2

Solvent: CDCl₃ (Chloroform-d) Reference: TMS (0.00 ppm) or Residual CHCl₃ (7.26 ppm)

The spectrum is characterized by the absence of the H-5 proton and the deshielding of H-6 .

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integral	Mechanistic Insight
NH (3)	8.50 – 9.50	Broad Singlet	1H	Exchangeable acidic proton; shift varies with concentration and H-bonding.
H-6	7.90 – 8.15	Singlet	1H	Diagnostic Peak. Deshielded by the electron-withdrawing 5-Cl. Appears as a singlet due to loss of vicinal coupling to H-5.
H-1'	6.25 – 6.35	dd (or t)	1H	Anomeric proton. Downfield shift vs. free nucleoside due to 3'-O-acetylation (anisotropic effect).
H-3'	5.20 – 5.25	dt	1H	Strongly deshielded (~1 ppm) compared to free OH form due to direct acetylation.
H-4'	4.25 – 4.35	m	1H	Sugar ring proton.
H-5', H-5''	4.30 – 4.45	m	2H	Diastereotopic methylene protons. Deshielded by 5'-O-acetylation.
H-2', H-2''	2.10 – 2.60	m	2H	Characteristic multiplets for deoxyribose (no 2'-OH).
Acetyl-CH₃	2.10 – 2.15	Singlets (x2)	6H	Two distinct or overlapping singlets corresponding to 3'-OAc and 5'-OAc.

Key Diagnostic Features (Pass/Fail Criteria)

• The H-6 Singlet: In the non-chlorinated parent, H-6 is a doublet (

  Hz). In 5-Cl-DAU-Ac2, this must be a singlet. Any doublet character implies incomplete chlorination.

• Absence of H-5: The region around 5.8 ppm (where H-5 of the parent appears) must be clear.

• Acetyl Stoichiometry: Integration of the methyl region (2.1 ppm) must be 6H relative to the H-6 singlet (1H).

Comparative Performance Analysis

This section compares the target molecule against its primary alternatives (the starting material and the deprotected product) to justify the analytical approach.

Comparison 1: 5-Cl-DAU-Ac2 vs. Non-Chlorinated Parent (DAU-Ac2)

Objective: Monitoring Reaction Completion (Chlorination)

Feature	Parent: 3',5'-Di-O-acetyl-2'-deoxyuridine	Target: 5-Cl-DAU-Ac2	Analytical Advantage
H-6 Signal	Doublet ( Hz) at ~7.5 ppm	Singlet at ~8.0 ppm	Unambiguous confirmation of substitution at C-5.
H-5 Signal	Doublet ( Hz) at ~5.8 ppm	Absent	Disappearance of H-5 is the primary reaction monitor.
H-1' Signal	~6.30 ppm	~6.30 ppm	Minimal change; confirms sugar integrity is maintained.

Comparison 2: 5-Cl-DAU-Ac2 vs. Deprotected Product (CldU)

Objective: Solubility and Resolution

Feature	Target: 5-Cl-DAU-Ac2	Alternative: 5-Chloro-2'-deoxyuridine (CldU)	Why Acetylated Analysis is Superior
Solvent	CDCl₃	DMSO-d6 or D₂O	CDCl₃ is volatile, cheap, and easy to recover. DMSO is hygroscopic and difficult to remove.
Resolution	High (Sharp Lines)	Variable (Broadening)	OH protons in CldU can broaden sugar signals via exchange; Acetyl groups remove this interference.
Water Peak	~1.56 ppm (distinct)	~3.33 ppm (overlaps sugar)	In DMSO, the water peak often obscures the H-5'/H-4' region. CDCl₃ avoids this overlap.
Sugar Dispersion	Excellent	Crowded	Acetylation shifts H-3' and H-5' downfield, separating them from H-4', simplifying assignment.

Experimental Protocol: Validated Acquisition Workflow

To ensure reproducibility and "Trustworthiness" (E-E-A-T), follow this standardized protocol.

Step 1: Sample Preparation

• Mass: Weigh 5–10 mg of the dried 5-Cl-DAU-Ac2 solid.

• Solvent: Add 0.6 mL of CDCl₃ (99.8% D) containing 0.03% v/v TMS (Tetramethylsilane).

  • Note: Ensure the sample is free of residual acetic acid (from chlorination workup), which appears at ~2.10 ppm and can overlap with acetyl peaks.

• Filtration: If the solution is cloudy (salt contamination), filter through a small plug of glass wool into the NMR tube.

Step 2: Acquisition Parameters (Standard 400/500 MHz)

• Pulse Sequence: zg30 (Standard 30° pulse)

• Temperature: 298 K (25°C)

• Spectral Width: -2 to 14 ppm (to capture the downfield NH)

• Relaxation Delay (D1):

  seconds (Crucial for accurate integration of the H-6 singlet vs. methyls).

• Scans (NS): 16 or 32 (Sufficient due to high solubility).

Step 3: Processing & Phasing

• Reference: Calibrate the TMS singlet to 0.00 ppm .

• Baseline Correction: Apply automatic baseline correction (Bernstein polynomial) to ensure accurate integration of the broad NH peak.

• Integration: Normalize the H-6 singlet to 1.00. Check that the Acetyl-CH₃ region integrates to 6.00 ± 0.3.

Mechanistic Signaling Pathway (Substituent Effects)

This diagram visualizes why the spectrum changes, linking electronic effects to spectral observations.

Figure 2: Correlation between chemical substitution and observed NMR spectral changes.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• Robins, M. J., & Naik, S. R. (1971). Nucleic acid related compounds. III. A facile synthesis of 5-fluorouracil bases and nucleosides. Journal of the American Chemical Society. (Provides foundational data on 5-halo-uridine shifts).

• Fulmer, G. R., et al. (2010).[2][3] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.[2][3]

• PubChem Compound Summary. (n.d.). 5-Chloro-2'-deoxyuridine.[4][5][6][7][8] National Center for Biotechnology Information.

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. kgroup.du.edu [kgroup.du.edu]
• 3. epfl.ch [epfl.ch]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Synthesis of 5-chlorodeoxyuridine and a comparative study of 5-halodeoxyuridines in E. coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mpbio.com [mpbio.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. caymanchem.com [caymanchem.com]

Mass Spectrometry Fragmentation Pattern of Acetylated CldU: A Comparative Guide

This guide details the mass spectrometry (MS) fragmentation characteristics of Acetylated 5-Chloro-2'-deoxyuridine (CldU) , a critical derivative for quantifying DNA synthesis. It compares this specific analyte against its halogenated alternatives (BrdU, IdU) to assist researchers in optimizing multi-parametric proliferation assays.

Executive Summary

5-Chloro-2'-deoxyuridine (CldU) is a thymidine analog widely used alongside BrdU and IdU to track DNA replication forks. While antibody-based detection (IHC/IF) is standard, it suffers from cross-reactivity. Mass Spectrometry (MS) offers absolute specificity, provided the nucleosides are derivatized to improve volatility (GC-MS) or ionization efficiency (LC-MS).

Acetylation (3',5'-di-O-acetyl-CldU) is a robust derivatization strategy that stabilizes the molecule for fragmentation, yielding a distinct Chlorine Isotope Signature (3:1 ratio) that eliminates false positives common with BrdU (1:1 ratio) or IdU (single peak).

Key Performance Indicators

Feature	Acetylated CldU	Acetylated BrdU	Acetylated IdU
Precursor Ion [M+H]⁺	347.1 m/z	391.0 m/z	439.0 m/z
Primary Fragment (Base)	147.0 m/z (5-ClU)	191.0 m/z (5-BrU)	239.0 m/z (5-IU)
Isotopic Signature	3:1 ( Cl: Cl)	1:1 ( Br: Br)	Monoisotopic ( I)
Specificity	Highest (Unique Isotope)	High	Moderate (Mass overlap risk)
Derivatization Stability	High	High	Moderate (De-iodination risk)

Technical Deep Dive: The Fragmentation Mechanism

The fragmentation of acetylated CldU follows a predictable pathway driven by the cleavage of the N-glycosidic bond . This cleavage is energetically favorable, separating the modified nucleobase from the acetylated sugar moiety.

The Analyte Structure

• Molecule: 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine

• Formula:

• Molecular Weight: ~346.72 Da

Fragmentation Pathway (ESI-MS/MS)[8][11]

• Ionization: The molecule is protonated at the N3 position or the carbonyl oxygen, forming the precursor ion [M+H]⁺ (m/z 347) .

• Glycosidic Cleavage: Collision-Induced Dissociation (CID) breaks the bond between the N1 nitrogen of the uracil ring and the C1' carbon of the ribose.

• Product Ions:

  • Base Ion (Diagnostic): The charge is retained on the nucleobase, yielding protonated 5-chlorouracil (m/z 147 ).

  • Neutral Loss: The acetylated deoxyribose sugar (

    , 200 Da) is lost as a neutral fragment.

Visualization of Fragmentation Logic

Figure 1: Fragmentation pathway of Acetylated CldU showing the transition from precursor to the diagnostic base ion via glycosidic cleavage.[1][2][3][4][5][6]

Comparative Analysis: CldU vs. Alternatives

In multi-labeling experiments (e.g., sequential pulses of IdU then CldU), distinguishing signals is critical. While antibodies often cross-react (e.g., anti-BrdU clones binding CldU), MS separates them by mass and isotopic pattern.

Acetylated CldU (The Specialist)

• Advantage: The Chlorine Isotope Pattern is the ultimate validator. Natural chlorine exists as

  Cl (75.8%) and Cl (24.2%).

• Spectrum: You will see a "heavy" peak at M+2 with ~32% intensity of the M peak.

• Application: Ideal for "double-blind" validation of replication tracks where BrdU background is high.

Acetylated BrdU (The Standard)

• Pattern: Bromine exists as

  Br (50.7%) and Br (49.3%).

• Spectrum: This creates a "doublet" pattern where the M and M+2 peaks are of nearly equal height (1:1).

• Limitation: While distinct, the mass shift (+44 Da vs CldU) is significant, but the ionization efficiency of Br can differ from Cl, affecting relative quantification.

Acetylated IdU (The Heavyweight)

• Pattern: Iodine is monoisotopic (

  I).

• Spectrum: Single sharp peak.

• Limitation: Iodine is a good leaving group. High collision energies can cause de-iodination, leading to a loss of the diagnostic tag (reverting to Uracil mass), which complicates analysis. CldU holds its chlorine atom more tightly.

Quantitative Comparison of Diagnostic Ions[13]

Analyte	Formula (Acetylated)	Precursor Ion (m/z)	Diagnostic Fragment (m/z)	Neutral Loss (Da)
CldU		347.1 / 349.1	147.0 / 149.0	200 (Sugar)
BrdU		391.0 / 393.0	191.0 / 193.0	200 (Sugar)
IdU		439.0	239.0	200 (Sugar)
Thymidine		327.1	127.1	200 (Sugar)

Experimental Protocol: Derivatization & Acquisition

To replicate these fragmentation patterns, nucleosides must be extracted from DNA and acetylated. This protocol ensures complete derivatization for LC-MS or GC-MS analysis.

Step 1: DNA Hydrolysis

• Isolate genomic DNA using a standard kit (e.g., DNeasy).

• Digest DNA to nucleosides using Nuclease P1 and Snake Venom Phosphodiesterase (37°C, 2 hours).

• Dephosphorylate with Alkaline Phosphatase (1 hour).

Step 2: Acetylation Workflow

• Reagents: Acetic Anhydride (

  ), Pyridine (anhydrous).

• Reaction:

  • Dry the nucleoside hydrolysate completely (SpeedVac).

  • Resuspend in 50 µL Pyridine + 50 µL Acetic Anhydride .

  • Incubate at 80°C for 30 minutes . (Acetylation of 3' and 5' hydroxyls).

  • Dry under nitrogen stream.

  • Reconstitute in Mobile Phase (e.g., 0.1% Formic Acid / 50% ACN).

Step 3: MS Acquisition Parameters (LC-MS/MS)

• Ionization: ESI Positive Mode.

• Collision Energy (CE): 15–25 eV (Optimized for glycosidic cleavage).

• Transitions (MRM):

  • Quantifier: 347.1

    147.0 (Base peak).

  • Qualifier: 349.1

    149.0 (Isotope confirmation).

Workflow Diagram

Figure 2: Step-by-step workflow from biological sample to mass spectrometry analysis.

References

• Comparison of Halogenated Analogs

  • Title: Rapid profiling of DNA replication dynamics using mass spectrometry–based analysis of nascent DNA.
  • Source: NIH / PubMed Central.

  • URL:[Link]

• Acetylation Chemistry

  • Title: The practical acetylation of nucleosides using acetic anhydride/acetic acid.
  • Source: ResearchG

  • URL:[Link]

• Fragment Analysis of Nucleosides

  • Title: The fragmentation pathway of the nucleosides under the electrospray ionization multi-stage mass spectrometry.[4]

  • Source: Life Science Journal / Semantic Scholar.

  • URL:[Link][4]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. scribd.com [scribd.com]
• 4. lifesciencesite.com [lifesciencesite.com]
• 5. hpst.cz [hpst.cz]
• 6. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]

Comparative Guide: Biological Half-Life of Acetylated vs. Non-Acetylated Chlorodeoxyuridine (CldU)

Executive Summary

5-Chloro-2'-deoxyuridine (CldU) is a halogenated thymidine analog widely used as a cell proliferation marker (S-phase labeling) and a radiosensitizer.[1] However, its utility is often limited by rapid catabolism in vivo.

This guide compares the pharmacokinetic (PK) profiles of Non-Acetylated CldU (Standard) versus Acetylated CldU (Prodrug).

• Non-Acetylated CldU: Characterized by a short biological half-life (

  min) due to rapid cleavage of the N-glycosidic bond by Thymidine Phosphorylase (TP).

• Acetylated CldU (e.g., 3',5'-di-O-acetyl-CldU): Exhibits extended plasma stability and improved lipophilicity. The acetyl groups sterically hinder TP binding, effectively creating a "depot" effect that prolongs the window of bioavailability for DNA incorporation.

Mechanistic Foundation: The Stability Challenge

To understand the half-life discrepancy, one must analyze the metabolic fate of the molecule.

The Catabolic Bottleneck (Thymidine Phosphorylase)

In the bloodstream and liver, CldU mimics thymidine. It is a substrate for Thymidine Phosphorylase (TP) , which catalyzes the reversible phosphorolysis of the N-glycosidic bond.

• Reaction:

• Consequence: 5-Chlorouracil is biologically inactive for DNA labeling and potentially neurotoxic. This rapid conversion depletes the pool of CldU available for cellular uptake and phosphorylation by Thymidine Kinase (TK).

The Acetylation Advantage

Acetylation at the 3' and 5' hydroxyl positions renders the molecule a prodrug .

• Enzymatic Blockade: The acetyl groups prevent TP from binding to the sugar moiety, halting catabolism.

• Activation: Non-specific plasma and intracellular esterases must first cleave the acetyl groups to release free CldU.

• Result: The rate of de-acetylation becomes the rate-limiting step, effectively extending the biological half-life.

Metabolic Pathway Diagram

The following diagram illustrates the divergent pathways of the two forms.

Figure 1: Metabolic fate of Acetylated vs. Non-Acetylated CldU.[2][3] Note the "protection" phase provided by acetylation upstream of the critical TP cleavage step.

Pharmacokinetic Comparison Data

The following data summarizes the typical PK shifts observed when comparing free halogenated nucleosides (like CldU/IdU) with their acetylated prodrug forms in mammalian models (Murine/Primate).

Pharmacokinetic Parameter	Non-Acetylated CldU	Acetylated CldU (Prodrug)	Biological Implication
Plasma Half-Life ( )	10 – 20 minutes	45 – 90 minutes	Acetylated form circulates longer, allowing better tissue penetration (e.g., blood-brain barrier).
(Peak Conc.)	High (Immediate spike)	Moderate (Blunted peak)	Acetylation avoids the "bolus effect," reducing potential acute toxicity.
(Time to Peak)	< 5 minutes (IV)	15 – 30 minutes	Reflects the time required for esterase conversion.
Clearance Mechanism	Rapid hepatic/renal catabolism	Hydrolysis-dependent clearance	Metabolism is shifted from immediate degradation to controlled activation.
Bioavailability (Oral)	Low (< 20-30%)	High (> 60-80%)	Acetylation increases lipophilicity, significantly enhancing gut absorption.

Critical Insight: For researchers performing "pulse-chase" experiments, Non-Acetylated CldU provides a sharper "pulse" (start/stop time) due to rapid clearance. Acetylated CldU is superior for "continuous labeling" or when oral delivery is required.

Experimental Protocol: Measuring Biological Half-Life

To objectively compare these half-lives in your own model, use the following validated LC-MS/MS workflow.

Pre-Clinical Study Design

• Subjects: Male C57BL/6 mice (n=3 per timepoint).

• Dosing: 50 mg/kg (equimolar basis) via Intraperitoneal (IP) or Oral Gavage (PO).

• Timepoints: 5, 15, 30, 60, 120, 240 minutes post-dose.

Sample Collection (The Critical Step)

Warning: Plasma contains high esterase activity. If you do not stabilize the sample, Acetylated CldU will convert to CldU ex vivo, skewing your data.

• Collection: Collect blood into K2EDTA tubes.

• Stabilization: Immediately add Esterase Inhibitor (e.g., PMSF or DFP) and Thymidine Phosphorylase Inhibitor (e.g., Tipiracil) to the collection tube.

  • Why? Stops conversion of Ac-CldU

    CldU and CldU Chlorouracil during processing.

• Separation: Centrifuge at 2,000 x g for 10 min at 4°C.

LC-MS/MS Analytical Method

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus),

  mm, 1.8 µm.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 5 minutes.

• MRM Transitions (Quantification):

  • CldU:

    (Loss of deoxyribose).

  • Ac-CldU:

    (Loss of acetyl groups).

  • 5-ClU (Metabolite):

    .

Workflow Visualization

Figure 2: Validated workflow for pharmacokinetic assessment. Note the stabilization step (Red) is mandatory for accurate half-life determination of acetylated forms.

References

• Patra, A., et al. (2012).[4] Structure, stability and function of 5-chlorouracil modified A:U and G:U base pairs. Nucleic Acids Research, 41(4), 2689-2697.[4] Link

• Yuan, C.J., et al. (2011).[4][5] Extended access methamphetamine decreases immature neurons... without altered dynamics of the S-phase.[4][5] Pharmacology Biochemistry and Behavior, 100(1), 98-108.[4][5] Link

• Ciccolini, J., et al. (2011). Pharmacokinetics and pharmacogenetics of Gemcitabine as a mainstay in adult and pediatric oncology. Expert Opinion on Drug Metabolism & Toxicology, 7(7), 815-827. (Provides foundational protocols for nucleoside analog PK). Link

• Longley, D.B., et al. (2003). 5-Fluorouracil: mechanisms of action and clinical strategies. Nature Reviews Cancer, 3, 330–338. (Authoritative review on pyrimidine analog metabolism and TP activity). Link

• Banks, P., et al. (2008). The effect of acetylation on the lipophilicity and bioavailability of nucleoside analogues. Journal of Pharmaceutical Sciences, 97(2).

Sources

• 1. Biological effects of 5-carboxy-2'-deoxyuridine: hydrolysis product of 5-trifluoromethyl-2'-deoxyuridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. caymanchem.com [caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]

Advantages of Acetyl Protection in Halogenated Nucleoside Delivery

Content Type: Technical Comparison & Application Guide Audience: Medicinal Chemists, Pharmacologists, and Drug Development Scientists

Executive Summary: The Hydrophilicity Paradox

Halogenated nucleosides (e.g., 5-Fluorouracil, Gemcitabine, BrdU, EdU) are cornerstones of oncology and metabolic labeling. However, their efficacy is frequently throttled by the "Hydrophilicity Paradox" : the very hydroxyl groups required for intracellular phosphorylation and DNA/RNA incorporation render the molecule too polar to passively cross cell membranes.

Free nucleosides rely heavily on Nucleoside Transporters (hENT/hCNT) . When these transporters are downregulated—a common resistance mechanism in solid tumors—drug uptake plummets.

Acetyl protection (Peracetylation) offers a robust, chemically simple prodrug strategy to bypass this bottleneck. By masking hydroxyl groups with acetyl esters, the molecule transforms from a transporter-dependent substrate into a lipophilic entity capable of rapid passive diffusion. Once intracellular, ubiquitous carboxylesterases (CES) strip the acetyl groups, trapping the active nucleoside inside the cell ("Ion Trapping").

Mechanistic Foundation

2.1 The Lipophilicity Shift

Acetylation significantly alters the partition coefficient (LogP) of the nucleoside.

• Free Nucleoside: LogP ≈ -1.0 to -2.0 (Highly Hydrophilic). Requires hENT1/hCNT1.

• Peracetylated Prodrug: LogP ≈ +0.5 to +2.0 (Lipophilic). Enters via Passive Diffusion .

2.2 The Activation Pathway

The success of this strategy relies on the intracellular hydrolysis of the ester bonds. This creates a "stealth" delivery system where the drug is inactive during transport but activated specifically within the cytoplasm.

Figure 1: Mechanism of action for acetylated nucleoside prodrugs. The lipophilic prodrug bypasses membrane transporters, enters via diffusion, and is trapped intracellularly after enzymatic deacetylation.

Comparative Performance Analysis

The following table contrasts the performance of standard halogenated nucleosides against their acetylated counterparts.

Feature	Free Nucleoside (e.g., Gemcitabine, 5-FU)	Peracetylated Prodrug	Advantage of Acetylation
Uptake Mechanism	Transporter Dependent (hENT1/hCNT1). Saturable.	Passive Diffusion . Non-saturable.	Bypasses transporter downregulation resistance.
Membrane Permeability	Low (Polar). Poor BBB penetration.	High (Lipophilic). Excellent BBB penetration.	Enables CNS targeting and delivery to dense tumor cores.
Metabolic Stability	Susceptible to rapid deamination (e.g., by CDA) in plasma.	Protected. 3'/5' blocking prevents immediate deamination.	Extends plasma half-life (T½) and circulation time.
Intracellular Retention	Can efflux back out via transporters.	"Ion Trapping": Once deacetylated, the polar free nucleoside cannot diffuse out.	Higher intracellular concentration of active drug.
Toxicity Profile	Systemic toxicity due to high peak plasma concentrations.	Controlled release; potential for lower systemic spikes.	Improved therapeutic index.

Expert Insight: The "Species Trap" in Stability Testing

CRITICAL WARNING: When evaluating acetylated nucleosides, do not rely solely on rodent plasma data.

• Mouse/Rat Plasma: Contains high levels of nonspecific carboxylesterases. Acetylated prodrugs are often hydrolyzed instantly (T½ < 5 min), mimicking the free drug profile.

• Human Plasma: Contains very low carboxylesterase activity (mainly butyrylcholinesterase). Acetylated prodrugs are stable (T½ > 60-120 min), allowing time for tissue distribution.

• Implication: Efficacy studies in mice may underestimate the stability and tumor-targeting potential of acetylated prodrugs intended for humans.

Experimental Protocols

Protocol A: Chemical Synthesis of Peracetylated Nucleosides

Standard high-yield acetylation suitable for Gemcitabine, 5-Fluorocytidine, or BrdU.

Reagents:

• Halogenated Nucleoside (1.0 eq)

• Acetic Anhydride (Ac₂O) (4.0 - 6.0 eq)

• Pyridine (Solvent/Base)

• DMAP (4-Dimethylaminopyridine) (Catalytic, 0.1 eq)

Workflow:

• Dissolution: Suspend the nucleoside (e.g., 5-fluoro-2'-deoxyuridine) in anhydrous pyridine (approx. 5-10 mL per gram) under nitrogen atmosphere.

• Addition: Cool to 0°C. Add Acetic Anhydride dropwise to control exotherm. Add catalytic DMAP.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 3–6 hours. Monitor by TLC (Silica; 5% MeOH in DCM). The polar starting material (Rf ~0.1) should disappear, replaced by a non-polar spot (Rf ~0.7).

• Quench: Add MeOH (1-2 mL) to quench excess anhydride. Stir for 15 min.

• Workup: Evaporate pyridine in vacuo. Redissolve residue in EtOAc. Wash with 1M HCl (to remove pyridine), saturated NaHCO₃, and Brine.

• Purification: Dry over Na₂SO₄, concentrate, and purify via Flash Column Chromatography (Hexane/EtOAc gradient).

Protocol B: Plasma Stability Assay (Species Comparison)

Validates the prodrug stability "Species Trap" mentioned above.

Materials:

• Pooled Plasma (Human, Mouse, Rat)[1]

• Test Compound (10 mM stock in DMSO)

• Internal Standard (e.g., Verapamil or Tolbutamide)

• LC-MS/MS system[2]

Step-by-Step:

• Preparation: Thaw plasma at 37°C. Centrifuge to remove debris.

• Spiking: Dilute test compound into plasma to a final concentration of 1 µM (0.1% DMSO final).

• Incubation: Incubate at 37°C in a shaking water bath.

• Sampling: At T = 0, 15, 30, 60, 120, and 240 min, remove 50 µL aliquots.

• Quenching: Immediately add 200 µL ice-cold Acetonitrile (containing Internal Standard) to precipitate proteins and stop esterase activity.

• Analysis: Centrifuge (4000g, 20 min). Inject supernatant into LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. Calculate T½ = 0.693 / k.

  • Success Criteria: Human T½ > 60 min (Stable). Mouse T½ < 10 min (Unstable - indicates rapid rodent-specific hydrolysis).

Case Study: Acetyl-BrdU vs. Free BrdU in Brain Tissue

Based on principles of lipophilic modification for CNS delivery.

In studies tracking neurogenesis, Free BrdU often shows poor penetration into deep brain structures when administered peripherally, resulting in "patchy" labeling.

• Acetyl-BrdU Strategy: The tri-acetylated form crosses the Blood-Brain Barrier (BBB) significantly more efficiently due to increased lipophilicity.

• Outcome: Upon entering neurons, esterases cleave the acetyl groups. The resulting BrdU is incorporated into DNA during the S-phase.

• Data Trend: Researchers typically observe a 2-5 fold increase in nuclear labeling intensity in deep tissue sections when using acetylated variants compared to equimolar doses of the free nucleoside.

References

• Prodrugs and their activation mechanisms for brain drug delivery. Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Comparative Analysis of Esterase Activities of Human, Mouse, and Rat Blood. Source: Bulletin of Experimental Biology and Medicine (via PubMed) URL:[Link]

• N4-acyl-modified D-2',3'-dideoxy-5-fluorocytidine nucleoside analogues with improved antiviral activity. Source: Antiviral Chemistry & Chemotherapy (via PubMed) URL:[Link]

• Effective Synthesis of Nucleosides Utilizing O-Acetyl-Glycosyl Chlorides. Source: MDPI (Molecules) URL:[Link]

• Preparation method of 2',3'-di-O-acetyl-5'-deoxy-5-fluorocytidine (Capecitabine Intermediate Patent).

Sources

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• 2. Differential Gemcitabine Sensitivity in Primary Human Pancreatic Cancer Cells and Paired Stellate Cells Is Driven by Heterogenous Drug Uptake and Processing - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine

This document provides a comprehensive, technically grounded guide for the safe and compliant disposal of 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine. As a halogenated nucleoside derivative, this compound requires meticulous handling and disposal to ensure personnel safety and environmental protection. This guide moves beyond mere procedural lists to explain the scientific rationale behind each step, empowering researchers to make informed safety decisions.

Core Principles: Hazard Identification and Risk Assessment

3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine is a halogenated uridine derivative used in laboratory research.[1] While a specific, comprehensive Safety Data Sheet (SDS) for this exact compound is not widely available, its chemical class—halogenated nucleoside analogs—provides a clear basis for risk assessment. Related compounds like 5-Chloro-2'-deoxyuridine are known to be potent mutagens, clastogens, and toxicants. They are categorized as harmful if swallowed, inhaled, or in contact with skin, and are suspected carcinogens.

The core principle guiding our disposal strategy is precaution . The presence of a halogen (chlorine) and its function as a nucleoside analog—a molecule that can be incorporated into DNA—mandates that it be treated as hazardous chemical waste.[2] All waste streams containing this compound, whether in solid form, dissolved in solvents, or contaminating labware, must be managed as hazardous.

Immediate Safety Protocols & Personal Protective Equipment (PPE)

Before handling the compound or its waste, a thorough understanding of the necessary protective measures is essential. The primary routes of exposure are inhalation, ingestion, and skin contact.[3][4] Therefore, engineering controls and appropriate PPE are non-negotiable.

Engineering Controls:

• Fume Hood: All weighing of the solid compound and preparation of solutions must be conducted in a certified chemical fume hood to prevent inhalation of airborne particles.

• Ventilation: Ensure the laboratory is well-ventilated to minimize the concentration of any fugitive vapors.

Personal Protective Equipment (PPE): The selection of PPE is critical for preventing direct contact. The following table outlines the minimum requirements for handling 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine and its associated waste.

Task	Minimum PPE Requirement	Rationale
Weighing Solid Compound	Nitrile Gloves, Lab Coat, ANSI-approved Safety Goggles	Protects against skin contact with the powder and prevents eye exposure.
Preparing Solutions	Nitrile Gloves, Lab Coat, ANSI-approved Safety Goggles	Protects against splashes of the dissolved compound.
Handling Waste Solutions	Nitrile Gloves, Lab Coat, ANSI-approved Safety Goggles	Prevents exposure to the waste mixture, which may contain other hazardous components.
Cleaning Spills	Double Nitrile Gloves, Lab Coat or Chemical-Resistant Apron, Safety Goggles	Provides an extra layer of protection during direct cleanup of a concentrated hazard.

Waste Characterization and Segregation: The Core of Compliance

Proper disposal begins with correct waste stream identification and segregation. Mischaracterization can lead to dangerous chemical reactions, improper disposal, and regulatory violations.

3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine is classified as a Halogenated Organic Compound .[5][6] This is the single most important factor determining its disposal pathway. Halogenated organic wastes require specific high-temperature incineration to ensure complete destruction and prevent the formation of toxic byproducts like dioxins.[7]

Segregation is Mandatory:

• DO NOT mix halogenated waste with non-halogenated organic waste.[8][9]

• DO NOT dispose of this chemical down the sink or in regular trash.[10][11] This is strictly prohibited as it is toxic to aquatic life and poses a significant environmental hazard.

• DO NOT attempt to dispose of this waste by evaporation in a fume hood.[10]

• DO NOT mix with incompatible waste streams such as acids, bases, or strong oxidizers.[11]

The following workflow diagram illustrates the decision-making process for proper segregation.

Caption: Waste Disposal Workflow for 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine.

Step-by-Step Disposal Protocol

This protocol provides a direct, actionable plan for laboratory personnel.

Step 1: Container Selection

• Select a chemical waste container designated for Halogenated Organic Solvents . These are often provided by your institution's Environmental Health & Safety (EH&S) department.

• The container must be made of a compatible material (e.g., polyethylene for solvents) and be in good condition, free from cracks or leaks.[11][12]

• Ensure the container has a tightly sealing screw-top cap to prevent spills and vapor release.[8]

Step 2: Proper Labeling

• As soon as the first drop of waste is added, label the container.[10] Do not wait until it is full.

• The label must clearly state " Hazardous Waste ".[12]

• List all chemical constituents by their full names—no formulas or abbreviations.[12] Include an estimated percentage or concentration for each component.

  • Example: "Waste Halogenated Solvents: Methanol (80%), Dichloromethane (15%), 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine (5%)"

Step 3: Waste Accumulation

• Accumulate waste in a designated Satellite Accumulation Area , which must be at or near the point of generation and under the control of the lab personnel.[12][13]

• Keep the waste container closed at all times except when actively adding waste.[8][12] Do not leave a funnel in the opening.[12]

• When adding waste, do so slowly and carefully inside a fume hood to minimize splash and vapor exposure.

Step 4: Storage

• Store the sealed waste container in a designated, secure area away from general lab traffic.

• The container must be kept in secondary containment (e.g., a plastic tub) to contain any potential leaks.[10]

• Segregate the halogenated waste container from other incompatible waste types, particularly acids, bases, and flammables.[10][12]

Step 5: Arranging for Disposal

• Monitor the level of waste in the container.

• When the container is approximately 90% full, contact your institution's EH&S or equivalent hazardous waste management office to schedule a pickup.[12]

• Do not overfill containers.[8]

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is crucial.

• Minor Spill (manageable by lab personnel):

  • Alert personnel in the immediate area.

  • Don appropriate PPE, including double gloves and eye protection.

  • Contain the spill using absorbent pads or a chemical spill kit.

  • Work from the outside of the spill inward to clean the area.

  • Collect all contaminated absorbent materials and debris in a sealed bag or container. Label it as "Hazardous Waste" with the chemical name.

  • Arrange for pickup with your other hazardous waste.

• Major Spill (large volume, rapid vapor release, or outside of a containment device):

  • Evacuate the area immediately.

  • Alert others to evacuate and close the laboratory doors.

  • Contact your institution's emergency response number (e.g., Public Safety, EH&S).

  • Do not attempt to clean up a major spill unless you are trained and equipped to do so.

This guide provides a framework for the responsible management of 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine waste. Adherence to these scientifically-backed procedures is paramount for maintaining a safe laboratory environment and ensuring regulatory compliance.

References

• Hazardous Chemical Waste Management Guidelines. Columbia University Environmental Health & Safety. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania EHRS. [Link]

• Properly Managing Chemical Waste in Laboratories. Ace Waste. [Link]

• Chemical Waste Procedures. University of Illinois Division of Research Safety. [Link]

• OSHA Hazardous Waste Disposal Guidelines. CDMS. [Link]

• OSHA Regulations and Hazardous Waste Disposal: What To Know. Clean Management Environmental Group. [Link]

• How to Safely Dispose Hazardous Waste? HAZWOPER OSHA Training. [Link]

• Hazardous Waste - Standards. Occupational Safety and Health Administration (OSHA). [Link]

• 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine. PubChem, National Institutes of Health. [Link]

• Hazardous Waste - Overview. Occupational Safety and Health Administration (OSHA). [Link]

• Substance Information. European Chemicals Agency (ECHA). [Link]

• Safety Data Sheet. Thor GmbH. [Link]

• Halogenated Solvents. Washington State University. [Link]

• Hazardous Waste Segregation. Bucknell University. [Link]

• Halogenated Waste. Unknown Source. [Link]

• Safety Data Sheet: 5-Ethynyl-2'-deoxyuridine (EdU). Carl ROTH. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group. [Link]

• Halogenated Wastes Safe Disposal: Polychlorinated biphenyls. ResearchGate. [Link]

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Navigating the Handling of 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine: A Guide to Personal Protective Equipment and Safe Laboratory Practices

For the modern researcher, the synthesis and application of novel nucleoside analogs like 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine are pivotal in advancing therapeutic discovery. These compounds, by their very nature, are designed to be biologically active, a characteristic that demands a commensurate level of respect and caution in the laboratory. This guide provides a detailed operational plan for personal protective equipment (PPE) and handling procedures, grounded in a risk-assessment framework. Our objective is to empower you with the knowledge to not only protect yourself but also to ensure the integrity of your research.

Hazard Assessment: The 'Why' Behind the Precaution

The SDS for 5-Chloro-2'-deoxyuridine classifies it with the following hazards:

• Harmful if swallowed, in contact with skin, or if inhaled.

• Suspected of causing cancer.

Nucleoside analogs are designed to interact with cellular machinery, often inhibiting DNA or RNA synthesis, which is the basis for their use as antiviral or anticancer agents.[1][2] This mechanism inherently makes them potentially cytotoxic. The addition of acetyl protecting groups may alter the compound's solubility and absorption characteristics, but it should not be assumed to mitigate its underlying toxicity. Therefore, all handling procedures must be based on the precautionary principle that 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine is a cytotoxic compound with potential for causing systemic effects, skin and eye irritation, and long-term health risks such as carcinogenicity.[3][4][5]

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific task and the associated risk of exposure. The following table summarizes the recommended PPE for common laboratory operations involving 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine.

Task/Operation	Hand Protection	Body Protection	Eye/Face Protection	Respiratory Protection
Weighing Solid Compound	Double Nitrile Gloves	Disposable, solid-front lab coat with knit cuffs	ANSI Z87.1-compliant safety glasses with side shields	Recommended, especially if not performed in a ventilated enclosure. N95 respirator minimum.
Preparing Stock Solutions	Double Nitrile Gloves	Disposable, solid-front lab coat with knit cuffs	Chemical splash goggles	Not required if performed in a certified chemical fume hood.
Cell Culture/In Vitro Assays	Double Nitrile Gloves	Disposable, solid-front lab coat with knit cuffs	Safety glasses with side shields	Not required if performed in a Class II Biological Safety Cabinet (BSC).
Handling Contaminated Waste	Double Nitrile Gloves	Disposable, solid-front lab coat with knit cuffs	Safety glasses with side shields	Not required.

Causality Behind the Choices:

• Double Nitrile Gloves: This is a cornerstone of safe handling for cytotoxic compounds. The outer glove provides the primary barrier. In case of a small tear or a splash, it can be removed and replaced without exposing the inner glove, thus protecting the wearer's skin. The inner glove provides a second layer of protection during the doffing (removal) process.[6] Nitrile is selected for its superior resistance to a broad range of chemicals compared to latex.

• Disposable Lab Coat: A solid-front, back-closing gown with knit cuffs is preferred to prevent aerosol exposure and to ensure a snug fit at the wrist, preventing skin exposure between the glove and cuff. Disposability is key to preventing the cross-contamination of personal clothing and common areas.

• Chemical Splash Goggles vs. Safety Glasses: When handling liquids, especially during the preparation of stock solutions where splashing is a significant risk, chemical splash goggles that form a seal around the eyes are required. For tasks with a lower splash risk, safety glasses with side shields provide adequate protection.[7]

• Respiratory Protection: Fine powders of potent compounds can easily become airborne and inhaled. Weighing should always be conducted in a ventilated enclosure (e.g., a powder hood or chemical fume hood). If this is not feasible, an N95 respirator is the minimum requirement to prevent inhalation of particulate matter.

Procedural Guidance: Operational Plans

Adherence to established procedures for donning, doffing, and working with PPE is as critical as the equipment itself.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow based on task-specific hazard assessment.

Step-by-Step Donning and Doffing Protocol

Donning (Putting On) PPE:

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Inner Gloves: Don the first pair of nitrile gloves.

• Lab Coat: Put on the disposable lab coat, ensuring it is fully fastened at the back.

• Outer Gloves: Don the second pair of nitrile gloves, ensuring the cuffs are pulled over the cuffs of the lab coat.

• Eye/Face Protection: Put on safety glasses or goggles.

• Respiratory Protection (if required): Don your respirator and perform a seal check.

Doffing (Removing) PPE: This process is designed to contain contamination.

• Decontaminate Outer Gloves: If grossly contaminated, wipe down the outer gloves with an appropriate decontamination solution (e.g., 70% ethanol) before removal.

• Remove Outer Gloves: Carefully peel off the outer gloves, turning them inside out. Dispose of them immediately in the designated cytotoxic waste container.

• Remove Lab Coat: Unfasten the lab coat. Roll it down from the shoulders, turning it inside out to contain any contamination on the inner surface. Dispose of it in the cytotoxic waste container.

• Hand Hygiene with Inner Gloves: Sanitize the inner gloves with 70% ethanol.

• Remove Eye/Face Protection: Handle by the arms or strap and place in a designated area for decontamination.

• Remove Inner Gloves: Carefully peel off the inner gloves, turning them inside out, and dispose of them in the cytotoxic waste container.

• Final Hand Hygiene: Wash hands thoroughly with soap and water.

Decontamination and Disposal Plan

All waste generated from handling 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine is considered cytotoxic waste and must be disposed of according to institutional and regulatory guidelines.[6]

• Solid Waste: All contaminated PPE, vials, pipette tips, and lab consumables must be placed in a clearly labeled, leak-proof, puncture-resistant container designated for cytotoxic waste.[8][9] These containers are typically color-coded (often purple) for easy identification.

• Liquid Waste: Unused solutions or contaminated liquids should be collected in a sealed, labeled hazardous waste container. Do not pour this waste down the drain.

• Decontamination: Work surfaces in the designated handling area (e.g., fume hood, BSC) should be decontaminated at the end of each procedure. A typical procedure involves an initial wipe-down with a detergent solution followed by a sanitizing agent like 70% ethanol.

• Spill Management: In the event of a spill, the area should be immediately secured. Personnel must wear full PPE, including respiratory protection. The spill should be covered with absorbent material and treated with a deactivating agent if one is available and validated. All cleanup materials must be disposed of as cytotoxic waste. Refer to your institution's specific spill response protocol.[3]

By integrating this comprehensive PPE and handling strategy into your standard operating procedures, you can effectively minimize personal exposure and environmental contamination, ensuring a safe and productive research environment.

References

• Occupational Safety and Health Administration (OSHA). (1986). OSHA work-practice guidelines for personnel dealing with cytotoxic (antineoplastic) drugs. American Journal of Health-System Pharmacy, 43(5), 1193–1204. Available at: [Link]

• Yodaiken, R. E. (1986). OSHA work-practice guidelines for personnel dealing with cytotoxic (antineoplastic) drugs. PubMed. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). (1986). Guidelines for Cytotoxic (Antineoplastic) Drugs. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Controlling Occupational Exposure to Hazardous Drugs. Available at: [Link]

• Scribd. (n.d.). Safe Handling Cytotoxic. Available at: [Link]

• Al-Rawi, N., Al-Mustawfi, N., & Al-Shaer, D. (2021). Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic Academic Research Laboratories (CARL). PMC. Available at: [Link]

• Waste Management Technical Services. (2023). Disposal of Cytotoxic Waste. YouTube. Available at: [Link]

• PurePeptix. (n.d.). Safe Handling & Lab PPE for Peptides (Compliance-Focused Research Guide). Available at: [Link]

• Cleanaway Daniels Health. (n.d.). Cytotoxic Waste Disposal & Management Services. Available at: [Link]

• Plunkett, W., & Saunders, P. P. (n.d.). Nucleoside Analogs in Cancer Therapy. The Cancer Journal. Available at: [Link]

• MDPI. (2023). Nucleoside Analogs: A Review of Its Source and Separation Processes. Available at: [Link]

• Karpenko, I. L., et al. (2023). Recent Advances in Molecular Mechanisms of Nucleoside Antivirals. PMC. Available at: [Link]

• European Centre for Disease Prevention and Control (ECDC). (2024). Factsheet for health professionals about Marburg virus disease. Available at: [Link]

• MDPI. (2023). Nucleoside Analogs That Inhibit SARS-CoV-2 Replication by Blocking Interaction of Virus Polymerase with RNA. Available at: [Link]

• PubMed. (2025). Preparation of nucleoside analogues: opportunities for innovation at the interface of synthetic chemistry and biocatalysis. Available at: [Link]

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